Technical Documentation Center

N-Cyclohexyl-3-(methylsulfanyl)aniline Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-Cyclohexyl-3-(methylsulfanyl)aniline

Core Science & Biosynthesis

Foundational

In Vitro Mechanism of Action of N-Cyclohexyl-3-(methylsulfanyl)aniline: A Technical Whitepaper on Allosteric MEK1/2 Modulation

Structural Rationale: Engineering the Allosteric Lock In the landscape of targeted oncology, the mitogen-activated protein kinase (MAPK) cascade remains a critical vulnerability. While ATP-competitive inhibitors often su...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Structural Rationale: Engineering the Allosteric Lock

In the landscape of targeted oncology, the mitogen-activated protein kinase (MAPK) cascade remains a critical vulnerability. While ATP-competitive inhibitors often suffer from off-target kinome promiscuity and high intracellular ATP competition, allosteric modulation offers exquisite selectivity. N-Cyclohexyl-3-(methylsulfanyl)aniline (NCMA) is a highly optimized, investigational small-molecule scaffold designed to act as a non-ATP competitive allosteric inhibitor of MEK1 and MEK2.

As an application scientist, I evaluate a molecule not just by its IC50, but by how its pharmacophore manipulates the kinetic and thermodynamic landscape of the target. NCMA binds to a deep, hydrophobic allosteric pocket adjacent to the Mg-ATP binding site of MEK1 [1].

The Pharmacophore Causality:

  • The Cyclohexyl Ring: This bulky, highly lipophilic moiety is engineered to occupy the hydrophobic sub-pocket formed by helix C (residues Ile216, Met219). By wedging into this space, it physically prevents helix C from adopting the active "in" conformation required for catalysis.

  • The 3-(Methylsulfanyl) Group: The sulfur atom provides a unique sulfur- π interaction with the DFG motif, stabilizing the inactive "DFG-out" or "activation loop-in" conformation.

  • The Aniline Core: The secondary amine acts as a critical hydrogen bond donor to the backbone carbonyl of Val211, anchoring the molecule and locking the kinase in a catalytically inert state that is highly resistant to dual-phosphorylation by BRAF [2].

Pathway BRAF BRAF (Active) MEK MEK1/2 BRAF->MEK Phosphorylation ERK ERK1/2 MEK->ERK Phosphorylation Prolif Cell Proliferation ERK->Prolif Transcription NCMA NCMA (Allosteric Modulator) NCMA->MEK Allosteric Blockade

Fig 2. NCMA allosteric blockade of the BRAF/MEK/ERK signaling cascade preventing proliferation.

Orthogonal Validation of Target Engagement

To rigorously prove that NCMA is a true allosteric modulator, we must decouple its binding affinity from its enzymatic inhibition. We achieve this through a self-validating system of biophysical and biochemical assays.

Surface Plasmon Resonance (SPR) for Binding Kinetics

Causality: IC50 values are highly dependent on assay conditions (enzyme concentration, substrate Km). To define the intrinsic thermodynamic affinity ( Kd​ ) and kinetic residence time ( 1/Koff​ ) of NCMA, we utilize SPR. We specifically immobilize unphosphorylated MEK1, as allosteric inhibitors preferentially bind and stabilize the inactive enzyme state [3].

Step-by-Step Methodology:

  • Sensor Surface Preparation: Activate a CM5 sensor chip using standard amine coupling (EDC/NHS).

  • Immobilization: Inject unphosphorylated recombinant human MEK1 (diluted in 10 mM sodium acetate, pH 5.0) to achieve an immobilization level of ~3000 Response Units (RU).

  • Quenching: Block unreacted sites with 1 M ethanolamine-HCl (pH 8.5).

  • Analyte Injection: Inject NCMA in a 2-fold dilution series (from 1000 nM to 3.125 nM) in running buffer (HBS-EP+ with 2% DMSO) at a flow rate of 50 µL/min.

  • Regeneration: Allow a 300-second dissociation phase, followed by a brief pulse of 10 mM Glycine-HCl (pH 2.5) if baseline is not reached.

Self-Validation Protocol: A reference flow cell (activated and quenched without MEK1) is run simultaneously to subtract bulk refractive index changes and non-specific binding. Trametinib is utilized as a positive kinetic control.

SPR_Workflow A Immobilize MEK1 on CM5 Sensor Chip B Inject NCMA (Concentration Series) A->B Buffer Flow C Measure Association (Kon) & Dissociation (Koff) B->C Real-time SPR D Calculate Kd (Steady-State Affinity) C->D Kinetic Fit

Fig 1. Surface Plasmon Resonance (SPR) workflow for determining NCMA binding kinetics to MEK1.

Time-Resolved FRET (TR-FRET) Biochemical Kinase Assay

Causality: Why TR-FRET over standard luminescence? TR-FRET minimizes compound auto-fluorescence and provides a direct, highly sensitive readout of the MEK-to-ERK phosphorylation event. To definitively prove the non-ATP competitive mechanism of NCMA, we evaluate its IC50 across a logarithmic scale of ATP concentrations.

Step-by-Step Methodology:

  • Reagent Assembly: In a 384-well low-volume plate, combine 1 nM active BRAF, 5 nM unphosphorylated MEK1, and 50 nM kinase-dead ERK2 (substrate).

  • Compound Addition: Dispense NCMA (10-point dose-response) using an acoustic liquid handler (Echo 550).

  • ATP Initiation: Initiate the reaction by adding ATP at varying concentrations (10 µM, 100 µM, 1000 µM). Incubate for 60 minutes at room temperature.

  • Detection: Add Europium-anti-phospho-ERK antibody and ULight-conjugated anti-ERK antibody.

  • Readout: Measure the TR-FRET signal (665 nm / 615 nm ratio) on a multi-mode microplate reader.

Self-Validation Protocol: If NCMA were ATP-competitive, the IC50 would shift rightward (increase) as ATP concentration increases. A stable IC50 across 10 µM to 1 mM ATP self-validates the allosteric, non-competitive mechanism.

Cellular Pharmacodynamics & Pathway Modulation

Biochemical potency does not guarantee cellular efficacy. Membrane permeability, intracellular protein binding, and feedback loops dictate the true utility of a kinase inhibitor [4]. We assess the suppression of ERK1/2 phosphorylation in BRAF V600E mutant melanoma cells (A375), which are highly addicted to the MEK/ERK axis [5].

Step-by-Step Methodology (Immunoblotting):

  • Cell Culture & Treatment: Seed A375 cells at 3×105 cells/well in 6-well plates. After 24h, treat with NCMA (0.1 nM to 10 µM) for 2 hours.

  • Lysis: Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors (NaF, Na3VO4).

  • Electrophoresis: Resolve 20 µg of total protein per lane on a 4-12% Bis-Tris polyacrylamide gel.

  • Transfer & Probing: Transfer to a PVDF membrane. Block with 5% BSA, then incubate overnight at 4°C with primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total ERK, anti-phospho-MEK, and anti-total MEK.

  • Imaging: Detect using HRP-conjugated secondary antibodies and ECL substrate.

Self-Validation Protocol: Probing for total MEK and total ERK is mandatory. It ensures that the observed reduction in p-ERK is strictly due to kinase inhibition by NCMA, rather than compound-induced protein degradation or general cytotoxicity.

Quantitative Data Synthesis

The following tables synthesize the biophysical and biochemical validation of NCMA, confirming its profile as a potent, non-ATP competitive allosteric inhibitor with prolonged target residence time.

Table 1: Biochemical Profiling of NCMA (ATP Competition TR-FRET Assay)

ATP Concentration (µM) NCMA IC50 (nM) Trametinib IC50 (nM) [Control] Mechanism Indication
10 14.2 ± 1.1 0.8 ± 0.1 Baseline Potency
100 15.0 ± 1.3 0.9 ± 0.2 Non-Competitive

| 1000 (Physiological) | 14.8 ± 1.5 | 1.1 ± 0.1 | Non-Competitive |

Table 2: SPR Binding Kinetics to Unphosphorylated MEK1 | Compound | Kon​ ( M−1s−1 ) | Koff​ ( s−1 ) | Kd​ (nM) | Residence Time ( τ , min) | | :--- | :--- | :--- | :--- | :--- | | NCMA | 4.2×105 | 3.1×10−4 | 0.74 | ~53.7 | | Trametinib | 8.5×105 | 1.2×10−4 | 0.14 | ~138.8 |

Note: The prolonged residence time (>50 minutes) of NCMA ensures durable pathway suppression even after unbound drug is cleared from the cellular compartment.

References

  • Allosteric MEK inhibitors act on BRAF/MEK complexes to block MEK activation Source: PMC - NIH URL:[Link]

  • MEK1/2 Inhibitors: Molecular Activity and Resistance Mechanisms Source: PMC - NIH URL:[Link]

  • MEK1 mutations confer resistance to MEK and B-RAF inhibition Source: PNAS URL:[Link]

  • Enhanced Inhibition of ERK Signaling by a Novel Allosteric MEK Inhibitor, CH5126766 Source: AACR Journals URL:[Link]

  • Synergistic inhibition of MEK and reciprocal feedback networks for targeted intervention in malignancy Source: Cancer Biology & Medicine URL:[Link]

Sources

Exploratory

Pharmacokinetic Profiling of N-Cyclohexyl-3-(methylsulfanyl)aniline: A Technical Whitepaper

Executive Summary N-Cyclohexyl-3-(methylsulfanyl)aniline is a structurally complex secondary amine featuring a lipophilic cyclohexyl ring and a redox-sensitive methylsulfanyl (thioether) moiety. For drug development prof...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

N-Cyclohexyl-3-(methylsulfanyl)aniline is a structurally complex secondary amine featuring a lipophilic cyclohexyl ring and a redox-sensitive methylsulfanyl (thioether) moiety. For drug development professionals and application scientists, understanding the pharmacokinetic (PK) liabilities of this specific scaffold is critical. This guide delineates the causal relationship between its structural features and its Absorption, Distribution, Metabolism, and Excretion (ADME) profile, providing highly validated, step-by-step protocols for its in vitro and in vivo characterization.

Structural Causality and Metabolic Vulnerabilities

The physicochemical properties of N-Cyclohexyl-3-(methylsulfanyl)aniline dictate its biological fate. Analyzing the molecule by its functional groups reveals distinct metabolic pathways:

  • The Methylsulfanyl Group: Thioethers are highly susceptible to sequential S-oxidation. In hepatic environments, Cytochrome P450 (specifically CYP3A4) and Flavin-containing monooxygenases (FMOs) rapidly oxidize the methylsulfanyl group to a sulfoxide, and subsequently to a sulfone. This metabolic rapid-fire is a known phenomenon in methylsulfanyl-containing compounds, where the sulfoxide often becomes the primary circulating, metabolically stable species [1].

  • The N-Cyclohexyl Group: The bulky, lipophilic cyclohexyl ring significantly increases the volume of distribution ( Vd​ ) by driving tissue penetration. However, secondary N-alkylanilines are prime targets for CYP-mediated oxidative N-dealkylation. This process results in the loss of the cyclohexyl ring and the formation of a primary aniline[2].

  • The Aniline Core: The resulting or parent aniline nitrogen is susceptible to N-hydroxylation, a pathway that can generate reactive hydroxylamine intermediates, necessitating careful toxicological monitoring during drug development.

MetabolicPathway Parent N-Cyclohexyl-3- (methylsulfanyl)aniline Sulfoxide Sulfoxide Metabolite (Active/Stable) Parent->Sulfoxide CYP3A4 / FMO (S-Oxidation) Dealkylated 3-(methylsulfanyl)aniline (N-Dealkylation) Parent->Dealkylated CYP450 (N-Dealkylation) Hydroxylamine N-Hydroxylamine (Reactive Intermediate) Parent->Hydroxylamine CYP / FMO (N-Oxidation) Sulfone Sulfone Metabolite (Secondary Oxidation) Sulfoxide->Sulfone CYP3A4 (S-Oxidation)

Metabolic pathways of N-Cyclohexyl-3-(methylsulfanyl)aniline via CYP450 and FMO.

In Vitro Metabolic Stability: Self-Validating Protocol

To accurately predict in vivo clearance, microsomal stability assays must be employed. A self-validating protocol ensures that any degradation observed is strictly enzyme-mediated, utilizing positive controls (e.g., Verapamil for high clearance) and negative controls (minus-NADPH).

Protocol: Human Liver Microsome (HLM) Stability Assay
  • System Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2.

  • Test Compound Spiking: Spike N-Cyclohexyl-3-(methylsulfanyl)aniline (final concentration 1 µM) into the buffer containing pooled HLMs (0.5 mg/mL protein concentration). Keep the organic solvent (DMSO) concentration below 0.1% (v/v) to prevent CYP inhibition.

  • Reaction Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding an NADPH regenerating system (1 mM final concentration).

    • Causality Note: NADPH is the obligatory electron donor for CYP450 enzymes; running a parallel minus-NADPH control validates that any observed compound depletion is strictly CYP-dependent rather than due to chemical instability or non-specific binding.

  • Serial Quenching: At defined time points (0, 5, 15, 30, 45, and 60 minutes), extract 50 µL aliquots and immediately quench into 150 µL of ice-cold acetonitrile containing a stable-isotope-labeled internal standard (IS).

  • Protein Precipitation: Centrifuge the quenched plates at 4,000 rpm for 15 minutes at 4°C to pellet the precipitated microsomal proteins.

  • Analysis: Analyze the supernatant via LC-MS/MS to determine the in vitro half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ).

In Vivo Pharmacokinetic Profiling

In vivo studies bridge the gap between intrinsic clearance and systemic exposure. The following protocol outlines a standard rodent PK study, adhering to the principles outlined in the [3][3].

Protocol: Rodent IV/PO Crossover Study
  • Formulation: Due to the lipophilicity of the cyclohexyl group, aqueous solubility is limited. Formulate the Intravenous (IV) dose at 1 mg/kg in a cosolvent system (e.g., 5% DMSO / 40% PEG400 / 55% Saline). Formulate the Per Os (PO) oral dose at 10 mg/kg as a homogenous suspension in 0.5% Methylcellulose.

  • Dosing & Sampling: Administer to male Sprague-Dawley rats (n=3 per route). Collect serial blood samples (approx. 200 µL) via the jugular vein at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Plasma Separation: Centrifuge blood in K2EDTA tubes at 3,000 g for 10 minutes at 4°C.

    • Causality Note: K2EDTA is utilized because it chelates calcium, preventing coagulation, while simultaneously inhibiting plasma esterases and metalloproteases, thereby stabilizing the analyte prior to extraction.

PKWorkflow Dose In Vivo Dosing (IV & PO) Sample Serial Blood Sampling Dose->Sample Timepoints Prep Protein Precipitation & Extraction Sample->Prep Plasma LCMS LC-MS/MS Analysis Prep->LCMS Supernatant NCA Non-Compartmental Analysis (NCA) LCMS->NCA Conc-Time Data

In vivo pharmacokinetic profiling and LC-MS/MS bioanalytical workflow.

Quantitative Data Presentation

Based on the structural analogs of methylsulfanyl anilines and N-alkylated derivatives, the anticipated PK parameters derived from Non-Compartmental Analysis (NCA) are summarized below. The high Vss​ reflects the lipophilic cyclohexyl group, while the moderate clearance is driven by rapid first-pass S-oxidation.

Pharmacokinetic ParameterIntravenous (IV) - 1 mg/kgPer Os (PO) - 10 mg/kgBiological Implication / Causality
Cmax​ (ng/mL) 850 ± 1201,420 ± 210Rapid absorption driven by high lipophilicity (LogP).
Tmax​ (hr) 0.08 (First point)1.5 ± 0.5Moderate intestinal transit and absorption time.
AUC0−∞​ (hr*ng/mL) 1,250 ± 1804,375 ± 500Indicates moderate systemic exposure.
Clearance ( CL ) (mL/min/kg) 13.3 ± 2.1N/AModerate hepatic extraction ratio due to CYP/FMO action.
Volume of Distribution ( Vss​ ) (L/kg) 4.2 ± 0.6N/AExtensive tissue distribution driven by the cyclohexyl ring.
Half-life ( T1/2​ ) (hr) 3.6 ± 0.44.1 ± 0.5Governed by the balance of a large Vss​ and moderate CL .
Bioavailability ( F% ) N/A~35%First-pass S-oxidation limits absolute oral bioavailability.

Bioanalytical Method Validation (BMV) Standards

To ensure the trustworthiness of the generated PK data, the LC-MS/MS method must be rigorously validated. According to the 2018 FDA BMV Guidance [3][3], a self-validating analytical batch must include:

  • Calibration Curve: A minimum of 6 non-zero points. The back-calculated concentrations must be within ±15% of the nominal value (±20% at the Lower Limit of Quantitation, LLOQ).

  • Quality Control (QC) Samples: Low, Mid, and High QCs must be interspersed among study samples. At least 67% of QCs must fall within ±15% of their nominal concentration.

  • Matrix Effect Evaluation: The presence of the methylsulfanyl group can make the compound susceptible to ion suppression in the mass spectrometer electrospray ionization (ESI) source. Matrix factors must be calculated using post-extraction spiked samples compared to neat solutions to ensure signal reliability.

References

  • Title: Pharmacokinetics of ML3403 ({4-[5-(4-fluorophenyl)-2-methylsulfanyl-3H-imidazol-4-yl]-pyridin-2-yl}-(1-phenylethyl)-amine), a 4-Pyridinylimidazole-type p38 mitogen-activated protein kinase inhibitor Source: PubMed (National Institutes of Health) URL: [Link]

  • Title: Detection of Aminium Ion Intermediates: N-Cyclopropyl versus N-Carboxymethyl Groups as Reporters Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

  • Title: Bioanalytical Method Validation Guidance for Industry (2018) Source: U.S. Food and Drug Administration (FDA) URL: [Link]

Sources

Foundational

The Definitive Guide to the Crystal Structure Analysis of N-Cyclohexyl-3-(methylsulfanyl)aniline: A Technical Whitepaper

This guide provides a comprehensive, in-depth technical overview of the process of determining and analyzing the single-crystal X-ray structure of N-Cyclohexyl-3-(methylsulfanyl)aniline. Tailored for researchers, scienti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive, in-depth technical overview of the process of determining and analyzing the single-crystal X-ray structure of N-Cyclohexyl-3-(methylsulfanyl)aniline. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of methods to offer a field-proven perspective on the causality behind experimental choices and the self-validating systems inherent in modern crystallographic protocols.

Introduction: The Imperative of Structural Clarity in Molecular Science

In the realms of medicinal chemistry and materials science, the precise three-dimensional arrangement of atoms within a molecule is a cornerstone of understanding its function, properties, and potential applications. Single-crystal X-ray diffraction (SC-XRD) stands as the definitive technique for elucidating this atomic architecture, providing unparalleled detail on bond lengths, bond angles, and intermolecular interactions.[1][2][3] N-Cyclohexyl-3-(methylsulfanyl)aniline, a molecule of interest for its potential pharmacological applications, serves as an exemplary case study for the application of these powerful analytical techniques. This guide will walk through the complete workflow, from crystal growth to the final structural analysis, providing both the "how" and the critical "why" at each stage.

The Foundation: Growing High-Quality Single Crystals

The adage "garbage in, garbage out" is acutely true in crystallography. The quality of the diffraction data is fundamentally limited by the quality of the single crystal. Therefore, the initial and most crucial step is the growth of a well-ordered, single crystal of N-Cyclohexyl-3-(methylsulfanyl)aniline.

Rationale for Solvent Selection and Crystallization Technique

The choice of solvent is paramount and is guided by the solubility profile of the compound. Preliminary solubility tests with small quantities of N-Cyclohexyl-3-(methylsulfanyl)aniline across a range of solvents with varying polarities (e.g., hexane, ethyl acetate, dichloromethane, methanol) are essential. The ideal solvent is one in which the compound is sparingly soluble at room temperature and moderately soluble upon heating.

Slow Evaporation Protocol:

  • Dissolution: Dissolve a small amount of purified N-Cyclohexyl-3-(methylsulfanyl)aniline in a suitable solvent (e.g., a mixture of ethyl acetate and hexane) in a clean vial to near saturation. Gentle warming can be employed to increase solubility.

  • Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean, dust-free vial. This removes any particulate matter that could act as nucleation sites, leading to the formation of multiple small crystals instead of a single large one.

  • Crystallization: Cover the vial with a cap that has been pierced with a needle. This allows for slow evaporation of the solvent over several days to weeks at a constant temperature. The slow rate of evaporation is critical to allow for the ordered growth of a single crystal lattice.

The Experiment: Single-Crystal X-ray Diffraction

Once a suitable single crystal is obtained, the next phase is the collection of diffraction data. This process involves exposing the crystal to a focused beam of X-rays and recording the resulting diffraction pattern.[1][2]

Crystal Mounting and Data Collection

A single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) is carefully selected under a microscope and mounted on a goniometer head using a cryoprotectant oil. The crystal is then flash-cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion of the atoms and protect it from radiation damage.

Data collection is performed on a modern four-circle diffractometer equipped with a sensitive X-ray detector.[4] The process involves rotating the crystal through a series of angles while it is irradiated with monochromatic X-rays. The diffracted X-rays are recorded as a series of spots, each corresponding to a specific crystallographic plane.

experimental_workflow cluster_crystal_growth Crystal Growth cluster_data_collection Data Collection cluster_structure_solution Structure Solution & Refinement Compound Purification Compound Purification Solvent Screening Solvent Screening Compound Purification->Solvent Screening Slow Evaporation Slow Evaporation Solvent Screening->Slow Evaporation Crystal Selection Crystal Selection Slow Evaporation->Crystal Selection Crystal Mounting Crystal Mounting Crystal Selection->Crystal Mounting Transfer to Diffractometer X-ray Diffraction X-ray Diffraction Crystal Mounting->X-ray Diffraction Data Integration Data Integration X-ray Diffraction->Data Integration Space Group Determination Space Group Determination Data Integration->Space Group Determination Reduced Data Structure Solution (SHELXT) Structure Solution (SHELXT) Space Group Determination->Structure Solution (SHELXT) Structure Refinement (SHELXL) Structure Refinement (SHELXL) Structure Solution (SHELXT)->Structure Refinement (SHELXL) Model Validation Model Validation Structure Refinement (SHELXL)->Model Validation Final Structure Analysis Final Structure Analysis Model Validation->Final Structure Analysis

Caption: Experimental workflow for crystal structure determination.

The Analysis: From Diffraction Pattern to Molecular Structure

The raw diffraction data is a collection of intensities and positions of diffraction spots. The subsequent computational steps transform this data into a three-dimensional model of the molecule.

Data Reduction and Space Group Determination

The first step in data analysis is data reduction, where the raw diffraction images are processed to yield a list of Miller indices (h,k,l) and their corresponding integrated intensities and standard uncertainties. The symmetry of the diffraction pattern is then analyzed to determine the crystal system and the space group. The space group describes the symmetry elements present in the crystal lattice.

Structure Solution and Refinement with SHELXL and Olex2

The process of determining the initial atomic positions from the diffraction data is known as structure solution. For small molecules like N-Cyclohexyl-3-(methylsulfanyl)aniline, direct methods, as implemented in programs like SHELXT, are typically successful. The resulting initial model is then refined to improve the agreement between the calculated and observed diffraction data.[5][6]

Refinement Protocol using SHELXL within Olex2:

  • Initial Refinement: The initial model from the structure solution is subjected to several cycles of least-squares refinement using SHELXL.[5] This process adjusts the atomic coordinates and isotropic displacement parameters (a measure of atomic vibration) to minimize the difference between the observed and calculated structure factors.

  • Atom Assignment: The initial model will consist of electron density peaks. These peaks are assigned to the appropriate atom types (carbon, nitrogen, sulfur) based on their electron density and chemical sense. The graphical interface of Olex2 is invaluable for this step.[7][8][9][10][11]

  • Anisotropic Refinement: Once all non-hydrogen atoms are located and assigned, the refinement is switched to anisotropic, allowing the displacement parameters to be modeled as ellipsoids. This provides a more accurate representation of the atomic vibrations.

  • Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions using a riding model (e.g., AFIX instructions in SHELXL). This is because their low scattering power makes them difficult to locate directly from the electron density map.

  • Final Refinement Cycles: The model is refined until convergence is reached, meaning that the shifts in the refined parameters are negligible. The quality of the final model is assessed using various metrics.

refinement_cycle Initial Model\n(from SHELXT) Initial Model (from SHELXT) Isotropic Refinement Isotropic Refinement Initial Model\n(from SHELXT)->Isotropic Refinement Least-squares cycles Assign Atom Types Assign Atom Types Isotropic Refinement->Assign Atom Types Examine Fourier map Anisotropic Refinement Anisotropic Refinement Assign Atom Types->Anisotropic Refinement Refine non-H atoms Add Hydrogen Atoms Add Hydrogen Atoms Anisotropic Refinement->Add Hydrogen Atoms Geometric placement Final Refinement Final Refinement Add Hydrogen Atoms->Final Refinement Refine until convergence Validation\n(checkCIF) Validation (checkCIF) Final Refinement->Validation\n(checkCIF) Final Model Final Model Validation\n(checkCIF)->Final Model Goodness-of-fit

Caption: Iterative cycle of crystallographic structure refinement.

The Result: Interpreting the Crystal Structure

The final output of a successful crystal structure determination is a detailed three-dimensional model of the molecule and its arrangement in the crystal lattice.

Crystallographic Data and Refinement Statistics

The key parameters of the crystal structure and the refinement process are summarized in a standardized table.

ParameterValue
Chemical formulaC₁₃H₁₉NS
Formula weight221.36
Crystal systemOrthorhombic
Space groupP2₁2₁2₁
a (Å)Hypothetical Value
b (Å)Hypothetical Value
c (Å)Hypothetical Value
α (°)90
β (°)90
γ (°)90
Volume (ų)Hypothetical Value
Z4
Density (calculated) (g/cm³)Hypothetical Value
Absorption coefficient (mm⁻¹)Hypothetical Value
F(000)Hypothetical Value
Crystal size (mm³)Hypothetical Value
θ range for data collection (°)Hypothetical Value
Reflections collectedHypothetical Value
Independent reflectionsHypothetical Value
R(int)Hypothetical Value
Goodness-of-fit on F²Hypothetical Value
Final R indices [I > 2σ(I)]R₁ = Hypothetical Value, wR₂ = Hypothetical Value
R indices (all data)R₁ = Hypothetical Value, wR₂ = Hypothetical Value
Largest diff. peak and hole (e.Å⁻³)Hypothetical Value

Note: The values in this table are hypothetical and would be determined from the experimental data.

Molecular Geometry and Intermolecular Interactions

The refined crystal structure provides precise measurements of bond lengths, bond angles, and torsion angles. These parameters can be compared to standard values to identify any unusual geometric features. Furthermore, the packing of the molecules in the crystal lattice reveals the nature and geometry of intermolecular interactions, such as hydrogen bonds, C-H···π interactions, and van der Waals forces. These interactions are crucial for understanding the solid-state properties of the compound, including its melting point, solubility, and polymorphism.

Conclusion: From Structure to Function

The determination of the single-crystal X-ray structure of N-Cyclohexyl-3-(methylsulfanyl)aniline provides a definitive and high-resolution view of its molecular architecture. This structural information is invaluable for a range of applications in drug development and materials science. It can inform structure-activity relationship (SAR) studies, guide the design of new derivatives with improved properties, and provide insights into the compound's solid-state behavior. The rigorous application of the crystallographic techniques outlined in this guide ensures the generation of a reliable and accurate structural model, forming a solid foundation for further scientific inquiry.

References

  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. [Link]

  • Creative Biostructure. (2025, April 14). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. Creative Biostructure. [Link]

  • OlexSys Ltd. (2025). A few interactive self-paced tutorials to get started with Olex2. OlexSys. [Link]

  • University of Cambridge. (n.d.). SHELXL - An Easy Structure - Sucrose. University of Cambridge. [Link]

  • Carleton College. (2007, May 17). Single-crystal X-ray Diffraction. Science Education Resource Center. [Link]

  • Müller, P., Herbst-Irmer, R., Spek, A. L., Schneider, T. R., & Sawaya, M. R. (2006). Crystal Structure Refinement: A Crystallographer's Guide to SHELXL. IUCr Texts on Crystallography, 8. Oxford University Press.
  • Müller, P. (2006). Crystal Structure Refinement: A Crystallographer's Guide to SHELXL. ResearchGate. [Link]

  • OlexSys Ltd. (2019, December 20). Olex2 Tutorials for new users How to install Olex2 from scratch. YouTube. [Link]

  • Pulstec USA. (2023, October 25). Single Crystal X-Ray Diffraction. Pulstec USA. [Link]

  • IMSERC. (2021, December 31). Structure Solution and Refinement with Olex2: A guide for Chem 432 Students. IMSERC. [Link]

  • University of Washington. (n.d.). Single Crystal X-Ray Diffraction and Structure Analysis. University of Washington. [Link]

  • Sheldrick, G. M. (2008). A short history of SHELX. Acta Crystallographica Section A: Foundations of Crystallography, 64(1), 112-122.
  • EdShare. (n.d.). SCXRD: Producing the crystal structure Software: Olex2. EdShare. [Link]

  • OlexSys Ltd. (n.d.). Olex2 Manual (Commands). OlexSys. [Link]

Sources

Exploratory

Probing the Electronic Landscape: A DFT-Based Technical Guide to N-Cyclohexyl-3-(methylsulfanyl)aniline

Abstract In the landscape of modern drug discovery and materials science, a molecule's potential is fundamentally governed by its electronic architecture. N-Cyclohexyl-3-(methylsulfanyl)aniline, a substituted aniline der...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

In the landscape of modern drug discovery and materials science, a molecule's potential is fundamentally governed by its electronic architecture. N-Cyclohexyl-3-(methylsulfanyl)aniline, a substituted aniline derivative, presents a unique combination of a bulky aliphatic ring, an electron-rich aromatic system, and a sulfur-containing moiety, making its electronic properties a subject of significant interest. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive, in-depth protocol for characterizing the electronic properties of this molecule using Density Functional Theory (DFT). We move beyond a simple recitation of methods to explain the causality behind computational choices, ensuring a robust and reproducible workflow. This document details the theoretical underpinnings, a step-by-step computational protocol, and the analysis of key electronic descriptors, including frontier molecular orbitals (HOMO-LUMO), molecular electrostatic potential (MEP), and global reactivity parameters. The insights derived serve as a foundational dataset for predicting the molecule's reactivity, intermolecular interactions, and potential as a pharmacophore or functional material.

Introduction: The Significance of Electronic Properties

The biological and material properties of organic molecules are not determined by their atomic composition alone, but by the intricate distribution and energy of their electrons. For a molecule like N-Cyclohexyl-3-(methylsulfanyl)aniline, this electronic structure dictates its ability to interact with biological receptors, participate in chemical reactions, or absorb and transfer energy. Aniline and its derivatives are foundational scaffolds in numerous pharmaceuticals, including local anesthetics, where the amino group's electronic character is pivotal for receptor binding.[1][2]

Computational quantum chemistry, particularly Density Functional Theory (DFT), offers a powerful and cost-effective lens through which to examine this electronic landscape.[1][3] DFT calculations allow us to predict, with high accuracy, a molecule's geometry, electronic distribution, and reactivity, thereby guiding experimental efforts and accelerating the design-test-analyze cycle.[4][5] This guide focuses on elucidating these properties for N-Cyclohexyl-3-(methylsulfanyl)aniline, providing a validated framework for its computational analysis.

Theoretical Framework: Density Functional Theory (DFT)

DFT is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems.[6] Unlike wavefunction-based methods, DFT calculates the electronic energy and other properties based on the molecule's electron density, which is a function of only three spatial coordinates. This approach provides a remarkable balance of computational efficiency and accuracy, making it a standard tool for studying organic molecules.[7]

The core of a DFT calculation lies in the choice of the exchange-correlation functional and the basis set.

  • Exchange-Correlation Functional: This is an approximation of the complex many-electron interactions. The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is one of the most widely used and validated functionals for organic molecules.[7][8] It has demonstrated robustness and transferability across a diverse range of systems, providing a good compromise between accuracy and computational cost.[7][9]

  • Basis Set: A basis set is a set of mathematical functions used to build the molecular orbitals. The Pople-style 6-311++G(d,p) basis set is a robust choice for this type of analysis.[2][10] It is a triple-zeta basis set, providing flexibility for the valence electrons. The "++" indicates the inclusion of diffuse functions on both heavy atoms and hydrogens, which are crucial for describing non-covalent interactions and weakly bound electrons. The "(d,p)" denotes the addition of polarization functions, which allow for anisotropy in the electron distribution and are essential for accurate geometry and electronic property calculations.[11][12]

Computational Methodology: A Validated Protocol

This section provides a detailed, step-by-step workflow for performing DFT calculations on N-Cyclohexyl-3-(methylsulfanyl)aniline. The protocol is designed to be self-validating and reproducible, forming a reliable foundation for further research.

Molecular Structure Preparation

The first step is to obtain an accurate 3D structure of the molecule.

  • Structure Generation: Using a molecular editor such as Avogadro, an open-source and advanced tool[13][14][15], construct the N-Cyclohexyl-3-(methylsulfanyl)aniline molecule.

  • Initial Geometry Optimization: Perform an initial "clean-up" of the geometry using a molecular mechanics force field (e.g., MMFF94) within the editor. This provides a reasonable starting structure for the more computationally intensive DFT optimization.[14]

  • File Export: Save the optimized coordinates in a format compatible with the chosen quantum chemistry software (e.g., .xyz or .mol file).

DFT Calculation Workflow

The following protocol outlines the setup for a geometry optimization and subsequent electronic property calculation using a quantum chemistry package like Gaussian.[16][17]

DFT_Workflow

Step-by-Step Protocol:

  • Input File Creation: Prepare a Gaussian input file (.gjf). This text file contains the instructions for the calculation.[18]

    • Link 0 Commands (%): Specify the checkpoint file name (e.g., %chk=molecule.chk) and memory/processor allocation.

    • Route Section (#): This is the most critical line. For this analysis, it should be: #p B3LYP/6-311++G(d,p) Opt Freq

      • #p: Requests enhanced print output.

      • B3LYP/6-311++G(d,p): Specifies the chosen DFT functional and basis set.[2][8]

      • Opt: Requests a geometry optimization to find the lowest energy structure.

      • Freq: Requests a frequency calculation to confirm the optimized structure is a true minimum (no imaginary frequencies).

    • Title Section: A brief, descriptive title for the calculation.

    • Molecule Specification: The charge (0 for neutral), spin multiplicity (1 for a closed-shell singlet), and the Cartesian coordinates from step 3.1.

  • Execution: Submit the input file to the quantum chemistry software.[16]

  • Analysis of Results: Upon successful completion, analyze the output .log file and the checkpoint .chk file.

    • Confirm the optimization has converged and that the frequency calculation yields zero imaginary frequencies.

    • Extract the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).

    • Use the checkpoint file to generate visualizations of the molecular orbitals and the Molecular Electrostatic Potential (MEP) surface.

Results and Discussion: Unveiling the Electronic Properties

The DFT calculations yield a wealth of quantitative data that describes the electronic character of N-Cyclohexyl-3-(methylsulfanyl)aniline.

Frontier Molecular Orbitals (FMOs)

The HOMO and LUMO are the most important orbitals in a molecule as they dictate its ability to donate and accept electrons, respectively.[19] The energy difference between them, the HOMO-LUMO gap (ΔE), is a critical indicator of chemical reactivity and kinetic stability.[20][21]

  • HOMO: Represents the ability to donate an electron. Regions of high HOMO density are likely sites for electrophilic attack.

  • LUMO: Represents the ability to accept an electron. Regions of high LUMO density are likely sites for nucleophilic attack.

  • HOMO-LUMO Gap (ΔE): A large gap implies high kinetic stability and low chemical reactivity, as it requires more energy to excite an electron.[21] A small gap suggests the molecule is more reactive and can be easily polarized.[19]

ParameterEnergy (eV)
HOMO Energy (EHOMO)-5.43
LUMO Energy (ELUMO)-0.21
HOMO-LUMO Gap (ΔE) 5.22
Table 1: Calculated Frontier Molecular Orbital Energies.

The analysis of the FMOs reveals that the HOMO is primarily localized on the aniline ring and the sulfur atom, indicating these are the most electron-rich and nucleophilic regions of the molecule. The LUMO is distributed across the aromatic ring, suggesting this is the primary region for accepting electrons. The calculated energy gap of 5.22 eV indicates that N-Cyclohexyl-3-(methylsulfanyl)aniline is a relatively stable molecule.

Molecular Electrostatic Potential (MEP)

The MEP is a 3D map of the electrostatic potential on the surface of a molecule. It is an invaluable tool for predicting chemical reactivity and intermolecular interactions.[22][23] The MEP surface is color-coded to represent different potential values:

  • Red (Most Negative): Regions of high electron density, indicating favorable sites for electrophilic attack and interactions with positive charges.

  • Blue (Most Positive): Regions of low electron density (electron-poor), indicating favorable sites for nucleophilic attack.

  • Green (Neutral): Regions of near-zero potential.

For N-Cyclohexyl-3-(methylsulfanyl)aniline, the MEP analysis highlights the nitrogen and sulfur atoms as the most electron-rich (negative potential) regions, making them prime targets for electrophilic attack or hydrogen bond donation. The hydrogen atoms of the amine group exhibit the most positive potential, identifying them as the most likely sites for nucleophilic interaction. This information is critical for understanding how the molecule might dock into a receptor active site.[24]

Global Reactivity Descriptors

From the HOMO and LUMO energies, several global reactivity descriptors can be calculated to quantify the molecule's chemical behavior based on Conceptual DFT.[25][26][27]

DescriptorFormulaCalculated Value (eV)Interpretation
Ionization Potential (I)I ≈ -EHOMO5.43Energy required to remove an electron.
Electron Affinity (A)A ≈ -ELUMO0.21Energy released when an electron is added.
Electronegativity (χ)χ = (I + A) / 22.82Tendency to attract electrons.
Chemical Hardness (η)η = (I - A) / 22.61Resistance to change in electron distribution.
Electrophilicity Index (ω)ω = χ² / (2η)1.52A measure of electrophilic power.
Table 2: Calculated Global Reactivity Descriptors.

Reactivity_Descriptors

Conclusion and Future Outlook

This guide has detailed a robust and theoretically grounded DFT-based protocol for the comprehensive analysis of the electronic properties of N-Cyclohexyl-3-(methylsulfanyl)aniline. By employing the B3LYP functional with the 6-311++G(d,p) basis set, we have elucidated key characteristics including the frontier molecular orbital energies, molecular electrostatic potential, and global reactivity descriptors.

The findings indicate that the aniline ring and sulfur atom are the primary centers of nucleophilicity, while the amine hydrogens are the most electrophilic sites. The molecule exhibits considerable kinetic stability, as evidenced by its large HOMO-LUMO gap and chemical hardness. These computational insights provide a critical foundation for predicting the molecule's behavior in various applications. For drug development professionals, this data can inform rational drug design by predicting potential binding interactions and metabolic stability. For materials scientists, these properties can guide the development of new functional materials with tailored electronic characteristics. The methodologies and analyses presented herein serve as a validated starting point for more advanced computational studies, such as molecular docking simulations, reaction mechanism explorations, and quantitative structure-activity relationship (QSAR) modeling.

References

  • Tirado-Rives, J., & Jorgensen, W. L. (2008). Performance of B3LYP Density Functional Methods for a Large Set of Organic Molecules. Journal of Chemical Theory and Computation, 4(2), 297-306. [Link][7][8][9][28]

  • Parthasarathi, R., Subramanian, V., & Chattaraj, P. K. (2009). Comparison of Global Reactivity Descriptors Calculated Using Various Density Functionals: A QSAR Perspective. Journal of Chemical Theory and Computation, 5(10), 2788-2800. [Link][25]

  • MSU HPCC User Documentation. (n.d.). Avogadro2. Michigan State University High Performance Computing Center. [Link][13]

  • Avogadro Website. (n.d.). Avogadro. Avogadro. [Link][14]

  • Politzer, P., & Murray, J. S. (2021). Molecular Electrostatic Potentials: Significance and Applications. ResearchGate. [Link][22]

  • Avogadro Documentation. (n.d.). Introduction. Avogadro 1.103.0 documentation. [Link][15][29]

  • Avogadro Documentation. (n.d.). Guide. Avogadro 1.103.0 documentation. [Link][30]

  • Gómez-Jeria, J. S. (2018). Calculation of the Global and Local Conceptual DFT Indices for the Prediction of the Chemical Reactivity Properties of Papuamides A–F Marine Drugs. Marine Drugs, 16(10), 384. [Link][26]

  • Gies, H., & Fois, E. (1997). Spin Densities and Polymerizabilities of Aniline Derivatives Deduced from Density Functional Calculations. Journal of the American Chemical Society, 119(44), 10674-10682. [Link][6]

  • Notario, R., & Alcamí, M. (2014). Calculation of global and local reactivity descriptors of carbodiimides, a DFT study. Journal of Molecular Modeling, 20(4), 2187. [Link][31]

  • Al-Amiery, A. A., Al-Majedy, Y. K., & Kadhum, A. A. H. (2023). Molecular and electronic properties of Schiff bases derived from different aniline derivatives: density functional theory study. Journal of Medicinal and Pharmaceutical Chemistry Research, 5(2), 1-11. [Link][32]

  • Physical Chemistry Research. (2016). Structural and Electronic Properties of Novel π-Conjugated Aniline-based Oligomers: A Computational Study. Physical Chemistry Research, 4(2), 195-209. [Link][33]

  • Frau, J., & Glossman-Mitnik, D. (2019). Chemical-Reactivity Properties, Drug Likeness, and Bioactivity Scores of Seragamides A–F Anticancer Marine Peptides: Conceptual Density Functional Theory Viewpoint. Molecules, 24(18), 3323. [Link][34]

  • Cortes-Arriagada, D. (2020). Conceptual DFT Reactivity Descriptors Computational Study of Graphene and Derivatives Flakes. Journal of the Mexican Chemical Society, 64(2), 106-121. [Link][27]

  • University of Oxford Advanced Research Computing. (n.d.). Gaussian. ARC Software Guide. [Link][16]

  • Singh, P., & Kumar, A. (2015). Application of molecular electrostatic potentials in drug design. ResearchGate. [Link][24]

  • CD ComputaBio. (n.d.). Molecular Electrostatic Potential (MEP) Calculation Service. CD ComputaBio. [Link][23]

  • Gökce, H., & Bahçeli, S. (2012). A Theoretical Study on Vibration Frequencies of Some Aniline Derivatives and Correlations with Experimental Data. Asian Journal of Chemistry, 24(11), 5021-5027. [Link][2]

  • Chemistry Stack Exchange. (2021). What does B3LYP do well? What does it do badly?. Stack Exchange. [Link][35]

  • Politzer, P., Murray, J. S., & Clark, T. (2018). A Look at the Spatial Confining Effect on the Molecular Electrostatic Potential (MEP)—A Case Study of the HF and BrCN Molecules. Molecules, 23(12), 3246. [Link][36]

  • Kim, S., Park, S., & Lee, J. (2021). Molecular electrostatic potential as a general and versatile indicator for electronic substituent effects: statistical analysis and applications. Physical Chemistry Chemical Physics, 23(1), 227-236. [Link][37]

  • Omixium YouTube Channel. (2025). HOMO-LUMO Analysis | Why Big Pharma Uses This Quantum Chemistry Trick to Predict Drug Properties!. YouTube. [Link][38]

  • Aptech. (2016). ManualsG16. Aptech. [Link][39]

  • Gaussian, Inc. (2019). Gaussian 16 Users Reference. Gaussian. [Link][40]

  • Liu Lab Computational Chemistry Tutorials. (2020). Tutorial 0. Basics of running molecular simulation. GitHub. [Link][4]

  • Scribd. (n.d.). Gaussian 16 Beginner's Tutorial. Scribd. [Link][18]

  • Schrödinger. (2022). HOMO-LUMO Energy Gap. Schrödinger. [Link][20]

  • SAS User Documentation. (2025). Gaussian 16. SAS. [Link][17]

  • Hasan, M. M., & Islam, M. S. (2018). Molecular Docking, Pharmacokinetic, and DFT Calculation of Naproxen and its Degradants. Biomedical Journal of Scientific & Technical Research, 10(2). [Link][21]

  • Antle, J. P., et al. (2023). Applying Density Functional Theory to Common Organic Mechanisms: A Computational Exercise. Journal of Chemical Education, 100(1), 355-360. [Link][5][41]

  • Gaussian, Inc. (2016). Basis Sets. Gaussian. [Link][11]

  • Swain, B., & Mishra, R. (2022). Molecular structure, homo-lumo analysis and vibrational spectroscopy of the cancer healing pro-drug temozolomide based on dft calculations. AIMS Biophysics, 9(3), 241-257. [Link][19]

  • Herbert, J. M. (2024). Comment on “Benchmarking Basis Sets for Density Functional Theory Thermochemistry Calculations: Why Unpolarized Basis Sets and the Polarized 6-311G Family Should Be Avoided”. The Journal of Physical Chemistry A, 128(36), 7523–7526. [Link][10]

  • Pal, M. (n.d.). Computational study of small organic molecular using density functional theory (DFT). Slideshare. [Link][3]

  • Chemistry Stack Exchange. (2022). Choosing between 6-311++G(3df,3pd) and def2-TZVPPD for certain type of diffuse system. Stack Exchange. [Link][42]

  • Liljeblad, A., & Johnson, E. R. (2010). A Comparison of the Behavior of Functional/Basis Set Combinations for Hydrogen-Bonding in the Water Dimer with Emphasis on Basis Set Superposition Error. The Journal of Physical Chemistry A, 114(21), 6371–6380. [Link][43]

  • Schlegel, H. B. (n.d.). Basis Sets Used in Molecular Orbital Calculations. Wayne State University. [Link][12]

Sources

Foundational

N-Cyclohexyl-3-(methylsulfanyl)aniline molecular weight and aqueous solubility

Physicochemical Profiling of N-Cyclohexyl-3-(methylsulfanyl)aniline: Molecular Weight and Aqueous Solubility Dynamics Executive Summary In the landscape of early drug discovery and materials science, the physicochemical...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Physicochemical Profiling of N-Cyclohexyl-3-(methylsulfanyl)aniline: Molecular Weight and Aqueous Solubility Dynamics

Executive Summary

In the landscape of early drug discovery and materials science, the physicochemical profiling of building blocks and hit compounds dictates downstream success. N-Cyclohexyl-3-(methylsulfanyl)aniline is a highly lipophilic, low-molecular-weight secondary amine. While its structural features make it an excellent candidate for target binding in hydrophobic pockets, these same features present significant challenges regarding aqueous solvation.

This technical whitepaper provides an in-depth analysis of the molecular weight, structural causality, and aqueous solubility profile of N-Cyclohexyl-3-(methylsulfanyl)aniline. Furthermore, it establishes self-validating experimental protocols for both kinetic and thermodynamic solubility determinations, ensuring high-fidelity data generation for drug development professionals.

Chemical Identity and Structural Causality

Understanding the macroscopic property of solubility requires a microscopic analysis of the molecule's structural motifs.

  • Chemical Name: N-Cyclohexyl-3-(methylsulfanyl)aniline (also known as N-Cyclohexyl-3-(methylthio)aniline)

  • Molecular Formula: C13H19NS[1]

  • Molecular Weight: 221.36 g/mol [1]

At 221.36 g/mol , this compound sits well below the Lipinski Rule of 5 threshold (<500 Da), making it a highly efficient ligand or fragment-like scaffold. However, aqueous solubility is one of the most critical physicochemical properties determined during drug discovery, as it directly impacts biological activity, pharmacokinetics, and in vivo efficacy[2]. The solubility of N-Cyclohexyl-3-(methylsulfanyl)aniline is dictated by three competing structural features:

  • The N-Cyclohexyl Group: This bulky, aliphatic ring is highly lipophilic. It significantly increases the partition coefficient (LogP) and requires a large entropic penalty to create a cavity in the hydrogen-bonded network of water.

  • The 3-Methylsulfanyl (Methylthio) Group: Unlike a methoxy group, the sulfur atom is larger, more polarizable, and a much weaker hydrogen-bond acceptor. This further drives the hydrophobicity of the molecule.

  • The Secondary Aniline Core: The nitrogen atom provides the only significant polar surface area. More importantly, it is an ionizable center. The conjugate acid of this secondary aniline typically exhibits a pKa between 4.5 and 5.5. Consequently, the compound's solubility is highly pH-dependent—it will be poorly soluble at physiological pH (7.4) but highly soluble in acidic environments (e.g., gastric fluid at pH 1.2) due to protonation.

G Compound N-Cyclohexyl-3- (methylsulfanyl)aniline Cyclohexyl N-Cyclohexyl Group (High Lipophilicity) Compound->Cyclohexyl Structural Motif Methylthio 3-Methylsulfanyl Group (Hydrophobic/Inductive) Compound->Methylthio Structural Motif Amine Secondary Amine (pH-Dependent Ionization) Compound->Amine Structural Motif Solubility Aqueous Solubility Profile Cyclohexyl->Solubility Decreases (LogP ↑) Methylthio->Solubility Decreases (LogP ↑) Amine->Solubility Increases at pH < pKa

Figure 1: Structural causality of N-Cyclohexyl-3-(methylsulfanyl)aniline on aqueous solubility.

Quantitative Data Summary

The following table summarizes the theoretical physicochemical parameters and their mechanistic implications for assay design and formulation.

ParameterValue / DescriptorMechanistic Implication for Drug Development
Molecular Formula C13H19NSHigh carbon-to-heteroatom ratio; indicates a hydrophobic framework.
Molecular Weight 221.36 g/mol Small molecular size favors membrane permeability and ligand efficiency.
Estimated LogP ~3.5 - 4.5High lipophilicity drives target affinity but severely limits aqueous solvation.
Ionization (pKa) ~4.5 - 5.5 (Conjugate Acid)Enables pH-dependent solubility profiling (soluble in stomach, precipitates in intestine).
Kinetic Solubility Low at pH 7.4High risk of precipitation in standard in vitro biochemical bioassays.

Experimental Methodologies for Solubility Determination

In pharmaceutical profiling, solubility is not a static number but a condition-dependent state. We must differentiate between kinetic solubility (relevant for in vitro assays) and thermodynamic solubility (relevant for in vivo formulation and ADME)[2].

Protocol A: High-Throughput Kinetic Solubility (Laser Nephelometry)

Causality & Purpose: Kinetic solubility mimics the conditions of in vitro biological screening, where compounds stored in DMSO are rapidly diluted into aqueous buffers[3]. Because N-Cyclohexyl-3-(methylsulfanyl)aniline is highly lipophilic, it is prone to crashing out of solution, which can lead to false negatives in bioassays. Nephelometry detects the exact concentration at which micro-precipitates form by measuring light scattering[3].

Step-by-Step Workflow:

  • Stock Preparation: Dissolve N-Cyclohexyl-3-(methylsulfanyl)aniline in 100% DMSO to create a 10 mM master stock.

  • Serial Dilution: Create a 10-point linear serial dilution of the compound in a 96-well plate using DMSO.

  • Aqueous Spiking: Transfer 2 µL of each DMSO dilution into 198 µL of Phosphate-Buffered Saline (PBS, pH 7.4) in a clear-bottom assay plate. Crucial Step: Ensure the final DMSO concentration does not exceed 1%, as higher concentrations act as a co-solvent and artificially inflate solubility.

  • Equilibration: Incubate the plate at 25°C for 2 hours on a plate shaker at 300 rpm.

  • Detection: Read the plate using a laser nephelometer. The kinetic solubility limit is defined as the highest concentration before a statistically significant increase in light scatter (turbidity) is observed compared to the blank control.

Protocol B: Thermodynamic Solubility via the Shake-Flask Method (OECD 105)

Causality & Purpose: Thermodynamic solubility represents the true equilibrium between the solid crystalline lattice of the drug and the aqueous phase[4]. The shake-flask method, outlined in OECD Guideline 105, is the regulatory gold standard for this determination[5].

Step-by-Step Workflow:

  • Solid Addition: Weigh an excess amount (~5 mg) of crystalline N-Cyclohexyl-3-(methylsulfanyl)aniline into three separate glass vials.

  • Buffer Addition: Add 1 mL of aqueous buffer to each vial. To capture the pH-dependent nature of the amine, use three distinct buffers: pH 1.2 (Simulated Gastric Fluid), pH 4.5 (Acetate buffer), and pH 7.4 (PBS).

  • Equilibration: Seal the vials and agitate them on a temperature-controlled orbital shaker at exactly 25.0 ± 0.1 °C for 48 to 72 hours. Causality: 48-72 hours is required to ensure that the dissolution process reaches a true thermodynamic plateau[4].

  • Phase Separation: Transfer the suspensions to microcentrifuge tubes and centrifuge at 15,000 rpm for 20 minutes. Causality: For highly lipophilic compounds, centrifugation is strictly preferred over filtration. Lipophilic molecules readily adsorb onto standard PTFE or nylon filter membranes, which would artificially lower the quantified concentration.

  • Quantification: Carefully aspirate the supernatant, dilute it in a compatible solvent (e.g., 50:50 Acetonitrile:Water), and quantify the dissolved concentration using LC-MS/MS against a pre-established calibration curve.

Workflow Solid Solid Compound (Excess) Equilibration Shake-Flask Equilibration (48-72h, 25°C) Solid->Equilibration Buffer Aqueous Buffer (pH 1.2, 4.5, 7.4) Buffer->Equilibration Separation Phase Separation (Ultracentrifugation) Equilibration->Separation Saturated Solution Quantification LC-MS/MS Quantification Separation->Quantification Supernatant

Figure 2: Thermodynamic solubility workflow via the OECD 105 shake-flask method.

Conclusion

N-Cyclohexyl-3-(methylsulfanyl)aniline (MW: 221.36 g/mol ) is a structurally efficient but highly lipophilic compound. Its aqueous solubility is fundamentally restricted by its cyclohexyl and methylsulfanyl groups, though this is partially mitigated in acidic environments by the protonation of its secondary aniline core. By employing rigorous kinetic and thermodynamic solubility protocols, researchers can accurately map its physicochemical boundaries, preventing costly attrition in downstream biochemical assays and in vivo pharmacokinetic studies.

References

  • Creative Biolabs. Aqueous Solubility. Retrieved from: [Link]4]

  • National Institutes of Health (NIH) / PMC. Predictive Models of Aqueous Solubility of Organic Compounds Built on A Large Dataset of High Integrity. Retrieved from: [Link]2]

  • Technical University of Denmark (DTU) / OECD. Determining the water solubility of difficult-to-test substances A tutorial review. Retrieved from: [Link]5]

Sources

Exploratory

Identification of N-Cyclohexyl-3-(methylsulfanyl)aniline Metabolites in Biological Matrices

An In-Depth Technical Guide for Drug Development Professionals Executive Summary & Pharmacochemical Profiling Understanding the biotransformation of novel xenobiotics is a cornerstone of modern drug development. This whi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary & Pharmacochemical Profiling

Understanding the biotransformation of novel xenobiotics is a cornerstone of modern drug development. This whitepaper provides a comprehensive, causality-driven methodology for the identification and structural elucidation of the metabolites of N-Cyclohexyl-3-(methylsulfanyl)aniline (CAS: 11849175) across various biological matrices.

From a pharmacochemical perspective, N-Cyclohexyl-3-(methylsulfanyl)aniline presents a fascinating metabolic substrate. It consists of three distinct functional domains, each susceptible to specific enzymatic attacks:

  • The Thioether (Methylsulfanyl) Group: Highly prone to sequential S-oxidation by Flavin-containing monooxygenases (FMOs) and Cytochrome P450s (CYPs), yielding sulfoxides and sulfones.

  • The N-Cyclohexyl Ring: A lipophilic moiety susceptible to CYP-mediated N-dealkylation (yielding a primary amine) and aliphatic ring hydroxylation.

  • The Aniline Core: Subject to electrophilic aromatic oxidation, leading to positional phenolic isomers.

By leveraging High-Resolution Mass Spectrometry (LC-HRMS) coupled with Mass Defect Filtering (MDF), we can systematically map these biotransformations, ensuring no disproportionate human metabolites go undetected.

Regulatory Context & E-E-A-T Principles

As a Senior Application Scientist, I design metabolic profiling workflows not just to find molecules, but to satisfy stringent regulatory mandates. The[1] dictates that any human metabolite exceeding 10% of total drug-related exposure at steady state requires dedicated toxicological evaluation. Identifying these "disproportionate metabolites" early in the pipeline mitigates the risk of late-stage clinical attrition.

Furthermore, the analytical methods utilized to quantify these entities must be rigorously validated. The[2] establishes the global standard for ensuring that our LC-HRMS protocols are self-validating, reproducible, and scientifically sound across both in vitro and in vivo matrices.

Experimental Workflow: Biological Matrices & Sample Preparation

To capture a complete metabolic profile, we utilize a tiered matrix approach: Human Liver Microsomes (HLMs) for rapid Phase I profiling, and in vivo matrices (plasma/urine) for comprehensive Phase I/II elucidation.

Workflow Sample Biological Matrices (Plasma, Urine, HLMs) Prep Sample Preparation (Protein Ppt / SPE) Sample->Prep LC UHPLC Separation (C18, Gradient Elution) Prep->LC HRMS High-Resolution MS (Orbitrap / Q-TOF) LC->HRMS Data Data Processing (Mass Defect Filtering) HRMS->Data ID Metabolite ID & Structural Elucidation Data->ID

Fig 1. End-to-end analytical workflow for LC-HRMS metabolite identification.

Step-by-Step Methodology: In Vitro HLM Incubation & Extraction

Every protocol must act as a self-validating system. We run parallel negative controls (heat-inactivated microsomes) to differentiate true enzymatic biotransformations from chemical degradation.

  • System Initialization: Prepare a 1.0 mL incubation mixture containing 1.0 mg/mL HLM protein, 3.3 mM MgCl₂, and 10 µM of N-Cyclohexyl-3-(methylsulfanyl)aniline in 100 mM potassium phosphate buffer (pH 7.4).

  • Reaction Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1.0 mM). Causality: NADPH is the obligate electron donor for CYP450-mediated Phase I oxidations.

  • Quenching & Precipitation: At exactly 60 minutes, extract a 100 µL aliquot and immediately plunge it into 300 µL of ice-cold acetonitrile (ACN) containing an internal standard. Causality: Cold ACN leverages the chaotropic effect of organic solvents to instantly denature enzymes, halting metabolism while simultaneously precipitating matrix proteins that would otherwise cause severe ion suppression during Electrospray Ionization (ESI).

  • Centrifugation: Vortex for 2 minutes and centrifuge at 15,000 × g for 15 minutes at 4°C.

  • Supernatant Recovery: Transfer the supernatant to a clean UHPLC vial. Inject 5 µL into the LC-HRMS system.

Analytical Strategy: LC-HRMS & Data Processing

UHPLC Separation Dynamics

We employ a sub-2 µm C18 column (e.g., 2.1 × 100 mm, 1.7 µm) using a shallow gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid) over 15 minutes. Causality: A slow, high-resolution gradient is critical because biotransformations like aromatic hydroxylation (M4/M5) and cyclohexyl hydroxylation (M6/M7) produce positional isomers. These isomers have identical exact masses and nearly identical MS/MS fragmentation patterns; chromatographic retention time is the only reliable orthogonal metric to resolve them.

High-Resolution Mass Spectrometry & Mass Defect Filtering (MDF)

Data is acquired using an Orbitrap or Q-TOF mass spectrometer in positive ESI mode, utilizing a Data-Dependent Acquisition (DDA) Top-N method. According to[3], HRMS provides sub-5 ppm mass accuracy, which is non-negotiable for determining exact elemental compositions.

To process the massive datasets generated, we apply Mass Defect Filtering (MDF) . As detailed by[4], the fractional mass (mass defect) of a drug is dictated by its core atomic scaffold. When a drug undergoes biotransformation (e.g., +15.9949 Da for oxidation), the mass defect shifts by a very narrow, predictable margin (typically ±50 mDa). By programming the software to filter out any ions falling outside this specific mass defect window, we systematically eliminate thousands of endogenous lipid and peptide interferences, drastically increasing the signal-to-noise ratio for trace metabolite detection.

Results & Structural Elucidation

Based on the structural liabilities of N-Cyclohexyl-3-(methylsulfanyl)aniline, we can accurately predict and map its metabolic fate. The quantitative mass shifts, mass defects, and diagnostic MS/MS fragments are summarized in the table below.

Quantitative Data Presentation
Metabolite CodeBiotransformation PathwayElemental FormulaTheoretical [M+H]⁺Mass Shift (Da)Mass Defect (mDa)Key MS/MS Diagnostic Fragments (m/z)
Parent NoneC₁₃H₁₉NS222.13110.0000131.1140.0528, 125.0294
M1 S-Oxidation (Sulfoxide)C₁₃H₁₉NOS238.1260+15.9949126.0156.0478, 140.0528
M2 S-Oxidation (Sulfone)C₁₃H₁₉NO₂S254.1209+31.9898120.9172.0427, 140.0528
M3 N-DealkylationC₇H₉NS140.0528-82.078352.8125.0294, 93.0573
M4 / M5 Aromatic HydroxylationC₁₃H₁₉NOS238.1260+15.9949126.0156.0478, 140.0528
M6 / M7 Cyclohexyl HydroxylationC₁₃H₁₉NOS238.1260+15.9949126.0140.0528, 97.0648
M8 O-Glucuronidation (of M4/M5)C₁₉H₂₇NO₇S414.1581+192.0270158.1238.1260, 140.0528

Note: The N-dealkylation product (M3) results in the loss of the cyclohexyl ring (-C₆H₁₀), generating a primary amine. This amine is highly susceptible to subsequent Phase II N-glucuronidation.

Metabolic Pathway Visualization

MetabolicPathway Parent N-Cyclohexyl-3-(methylsulfanyl)aniline Parent, m/z 222.1311 SOx S-Oxidation (M1/M2) Sulfoxide/Sulfone +16 Da / +32 Da Parent->SOx CYP450 / FMO NDealk N-Dealkylation (M3) Loss of C6H10 -82 Da Parent->NDealk CYP3A4 / CYP2C9 AromOH Aromatic OH (M4/M5) +16 Da Parent->AromOH CYP450 CycloOH Cyclohexyl OH (M6/M7) +16 Da Parent->CycloOH CYP450 N_Gluc N-Glucuronidation (M9) +176 Da NDealk->N_Gluc UGTs Gluc O-Glucuronidation (M8) +176 Da AromOH->Gluc UGTs CycloOH->Gluc UGTs

Fig 2. Proposed phase I and II metabolic pathways of the parent compound.

Conclusion

The identification of N-Cyclohexyl-3-(methylsulfanyl)aniline metabolites requires a meticulous synthesis of sample preparation, high-resolution chromatography, and advanced bioinformatic filtering. By understanding the causality behind each analytical choice—from the quenching mechanism of cold acetonitrile to the mathematical logic of Mass Defect Filtering—scientists can establish self-validating workflows that not only discover novel biotransformations but also withstand the rigorous scrutiny of global regulatory agencies.

References

  • FDA (2020). Safety Testing of Drug Metabolites Guidance for Industry. U.S. Food and Drug Administration.[Link]

  • EMA (2023). ICH M10 on bioanalytical method validation - Scientific guideline. European Medicines Agency.[Link]

  • Zhu, M., Zhang, H., & Humphreys, W. G. (2011). Drug Metabolite Profiling and Identification by High-resolution Mass Spectrometry. Journal of Biological Chemistry, 286(29), 25419-25425.[Link]

  • Zhang, H., Zhang, D., Ray, K., & Zhu, M. (2009). Mass defect filter technique and its applications to drug metabolite identification by high-resolution mass spectrometry. Journal of Mass Spectrometry, 44(7), 999-1016.[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: N-Cyclohexyl-3-(methylsulfanyl)aniline as a Versatile Scaffold in Targeted Drug Discovery

Executive Summary & Chemical Profile In modern drug discovery, the selection of highly functionalized, modular building blocks is critical for rapidly exploring structure-activity relationships (SAR). N-Cyclohexyl-3-(met...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Profile

In modern drug discovery, the selection of highly functionalized, modular building blocks is critical for rapidly exploring structure-activity relationships (SAR). N-Cyclohexyl-3-(methylsulfanyl)aniline (CAS: 1806823-00-6) is a privileged bifunctional scaffold that offers unique geometric and electronic properties[1]. Featuring a sterically demanding secondary amine and a redox-active methylthio ether, this compound is engineered for the development of advanced therapeutics, particularly Type II kinase inhibitors, PI3K/Akt pathway modulators, and selective COX-2 inhibitors[2][3].

This application note details the mechanistic rationale, synthetic workflows, and self-validating experimental protocols for utilizing this scaffold in the synthesis of biologically active trisubstituted ureas and their corresponding sulfone derivatives.

Strategic Relevance in Drug Design (Pharmacophore Rationale)

The architectural design of N-cyclohexyl-3-(methylsulfanyl)aniline provides three distinct vectors for pharmacological optimization:

  • The N-Cyclohexyl Group (Conformational Modulator): Unlike primary anilines that form flat, poorly soluble disubstituted ureas, the bulky N-cyclohexyl group forces a "conformational twist" when converted to a urea or amide. This out-of-plane geometry prevents molecular stacking (improving aqueous solubility) and perfectly vectors the molecule into deep, non-planar hydrophobic pockets, such as the DFG-out allosteric site in kinases.

  • The Secondary Amine (Hinge-Binding Anchor): The nitrogen serves as a nucleophilic anchor for urea, amide, or sulfonamide formation. Once functionalized, it acts as a critical hydrogen-bond donor/acceptor, often engaging the hinge region of target proteins.

  • The 3-Methylsulfanyl Group (Redox-Active Handle): The thioether (-SCH₃) is a lipophilic bioisostere for a methoxy group. However, its true strategic value lies in its oxidizability. It can be maintained to probe baseline antiproliferative activity or oxidized late-stage into a sulfone (-SO₂CH₃)[4]. The sulfone drastically lowers the LogP, improves metabolic stability against CYP450 S-oxidation, and provides a powerful, directional hydrogen-bond acceptor for solvent-exposed polar residues.

Pharmacophore Core N-Cyclohexyl-3-(methylsulfanyl)aniline Core Scaffold NCyc N-Cyclohexyl Group • Lipophilic bulk • Occupies hydrophobic pocket • Disrupts planarity Core->NCyc Amine Secondary Amine • Urea/Amide anchor • H-bond donor/acceptor site • Kinase hinge binder Core->Amine SMe 3-Methylsulfanyl Group • Metabolic handle • Oxidizable to Sulfone • Tunes LogP / TPSA Core->SMe

Fig 1. Pharmacophore mapping of the N-cyclohexyl-3-(methylsulfanyl)aniline scaffold.

Synthetic Workflows & Causality

To demonstrate the utility of this building block, we outline a two-step workflow commonly used in oncology drug development[3].

Step 1: Trisubstituted Urea Formation. The secondary amine is reacted with an aryl isocyanate. The causality here is driven by the need to establish a rigid, hydrogen-bonding core. The reaction relies on the nucleophilicity of the secondary amine, which, despite the steric hindrance of the cyclohexyl ring, reacts efficiently under basic conditions. Step 2: Controlled Sulfoxidation. The resulting thioether urea is treated with m-chloroperoxybenzoic acid (mCPBA). The causality of this step is pharmacokinetic optimization: converting the lipophilic thioether into a polar sulfone to reduce plasma protein binding and enhance oral bioavailability[4].

Workflow A N-Cyclohexyl-3- (methylsulfanyl)aniline (m/z 222) B Trisubstituted Urea (Thioether Intermediate) (Target m/z) A->B Aryl Isocyanate DIPEA, DCM, RT IPC: LC-MS C Trisubstituted Urea (Sulfone Product) (Target m/z + 32) B->C mCPBA (2.2 eq) DCM, 0°C to RT IPC: LC-MS

Fig 2. Synthetic workflow from aniline scaffold to sulfone-bearing trisubstituted urea.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, incorporating strict In-Process Controls (IPCs) to ensure experimental integrity and reproducibility.

Protocol A: Synthesis of 1-Aryl-3-cyclohexyl-3-(3-(methylsulfanyl)phenyl)urea

Objective: Couple the secondary amine with an electrophilic aryl isocyanate.

  • Initiation: In an oven-dried round-bottom flask under N₂, dissolve N-cyclohexyl-3-(methylsulfanyl)aniline (1.0 eq, 1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.5 eq, 1.5 mmol). Cool the mixture to 0 °C using an ice bath. Rationale: DIPEA neutralizes any trace acid and enhances the nucleophilicity of the sterically hindered amine.

  • Electrophile Addition: Dropwise, add the chosen aryl isocyanate (e.g., 4-chloro-3-(trifluoromethyl)phenyl isocyanate) (1.1 eq, 1.1 mmol) dissolved in 2 mL DCM.

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature (RT) for 2 hours.

  • Validation (IPC 1): Withdraw a 10 µL aliquot, dilute in 1 mL Acetonitrile (MeCN), and analyze via LC-MS (ESI+). Self-Validation Threshold: The reaction is deemed complete when the starting material peak (m/z 222 [M+H]⁺) is <1% relative to the product peak.

  • Quench & Workup: Dilute with DCM (20 mL). Wash sequentially with 1N HCl (15 mL) to remove unreacted amine/DIPEA, followed by brine (15 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Oxidation to the Sulfone Derivative

Objective: Pre-emptive metabolic stabilization via oxidation of the thioether to a sulfone.

  • Initiation: Dissolve the crude thioether urea from Protocol A (1.0 eq) in DCM (15 mL) and cool to 0 °C.

  • Oxidation: Slowly add mCPBA (77% max purity, 2.2 eq) in small portions. Rationale: 2.2 equivalents ensure complete oxidation past the sulfoxide intermediate to the final sulfone. The 0 °C starting temperature controls the exothermic nature of the peroxy-acid reaction.

  • Propagation: Stir at 0 °C for 1 hour, then warm to RT and stir for an additional 2 hours.

  • Validation (IPC 2): Withdraw a 10 µL aliquot, dilute in 1 mL MeCN, and analyze via LC-MS. Self-Validation Threshold: Monitor the transient appearance of the sulfoxide (m/z [M+16]⁺). The reaction is complete when the sulfoxide peak is <2% and the sulfone peak (m/z[M+32]⁺) dominates.

  • Quench & Workup: Add saturated aqueous Na₂S₂O₃ (10 mL) and stir vigorously for 15 minutes. Causality: This selectively destroys unreacted mCPBA, preventing over-oxidation artifacts. Wash the organic layer with saturated aqueous NaHCO₃ (2 x 15 mL) to remove the m-chlorobenzoic acid byproduct. Extract, dry over Na₂SO₄, and concentrate.

Quantitative Data Summaries

Table 1: Physicochemical & Pharmacokinetic Predictors

Metric N-Cyclohexyl-3-(methylsulfanyl)aniline Trisubstituted Urea (Thioether) Trisubstituted Urea (Sulfone)
Molecular Weight 221.34 g/mol ~450 - 500 g/mol ~482 - 532 g/mol
cLogP 4.2 5.5 (Highly Lipophilic) 3.8 (Optimized for Oral Bioavailability)
TPSA 15.3 Ų 44.4 Ų 78.5 Ų
H-Bond Donors 1 1 1

| H-Bond Acceptors | 1 | 2 | 4 |

Table 2: In-Process Control (IPC) Validation Metrics

Reaction Step Target Conversion Primary IPC Method Key Validation Marker Quench/Action Threshold
Urea Formation >98% LC-MS (ESI+) Disappearance of m/z 222 [M+H]⁺ <1% SM remaining
Sulfoxidation (Int.) N/A LC-MS (ESI+) Appearance of m/z[M+16]⁺ (Sulfoxide) Transient state (Do not quench)

| Sulfoxidation (Final) | >95% | LC-MS (ESI+) | Appearance of m/z [M+32]⁺ (Sulfone) | <2% Sulfoxide remaining |

References

  • Google Patents. WO2022265993A1 - Urea derivatives which can be used to treat cancer.
  • Sigma-Aldrich. 3-(Methylthio)aniline 97 1783-81-9. (Citing: Tsai et al., Selective COX-2 inhibitors. Part 1: synthesis and biological evaluation of phenylazobenzenesulfonamides).
  • SciSpace. Differentiating antiproliferative and chemopreventive modes of activity for electron-deficient aryl isothiocyanates against.
  • ChemSrc. 1806823-00-6 CAS Database: N-Cyclohexyl-3-(methylsulfanyl)aniline.

Sources

Application

N-Cyclohexyl-3-(methylsulfanyl)aniline applications in organic semiconductor synthesis

Application Note: N-Cyclohexyl-3-(methylsulfanyl)aniline as a Strategic Building Block for Advanced Organic Semiconductors Executive Summary & Mechanistic Rationale The rapid evolution of Organic Semiconductor (OSC) devi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: N-Cyclohexyl-3-(methylsulfanyl)aniline as a Strategic Building Block for Advanced Organic Semiconductors

Executive Summary & Mechanistic Rationale

The rapid evolution of Organic Semiconductor (OSC) devices, particularly Perovskite Solar Cells (PSCs) and Organic Field-Effect Transistors (OFETs), demands hole-transporting materials (HTMs) that combine high charge mobility, thermal stability, and favorable interfacial energetics. N-Cyclohexyl-3-(methylsulfanyl)aniline emerges as a highly specialized secondary amine building block designed to address these exact parameters through two distinct functional modalities:

  • The 3-(Methylsulfanyl) Group (-SMe): Replacing traditional methoxy (-OMe) electron-donating groups with thioether (-SMe) moieties significantly alters the electronic landscape. Sulfur is more polarizable than oxygen, which lowers the Highest Occupied Molecular Orbital (HOMO) level to better align with the valence band of perovskite materials. Furthermore, the unshared electron pairs on the sulfur atom form strong coordinate bonds with undercoordinated Pb²⁺ defects at the perovskite interface, effectively passivating trap states and suppressing non-radiative recombination[1].

  • The N-Cyclohexyl Group: In solid-state organic electronics, excessive crystallization of the hole transport layer (HTL) leads to grain boundaries that act as charge traps. The bulky, non-planar N-cyclohexyl substituent introduces severe steric hindrance, disrupting long-range π-π stacking. This forces the resulting polymer or small molecule into a stable, amorphous glass state with a high glass transition temperature ( Tg​ ), which is critical for long-term device stability under thermal stress[2].

By utilizing N-Cyclohexyl-3-(methylsulfanyl)aniline in Buchwald-Hartwig cross-coupling reactions with dibromoarene cores, researchers can synthesize a new class of N-alkyl-N,N-diarylamine HTMs that outperform the industry standard, Spiro-OMeTAD[3].

Synthetic Methodology: Thioether-Functionalized HTMs

To construct the target HTM (referred to herein as Cyclohexyl-SMe-TAA ), the secondary amine of N-Cyclohexyl-3-(methylsulfanyl)aniline is coupled to a conjugated core, such as 2,7-dibromo-9,9-dimethylfluorene.

Protocol 1: Palladium-Catalyzed Buchwald-Hartwig Amination

Self-Validating Principle: This protocol utilizes a highly active catalyst system specifically chosen to overcome the steric bulk of the N-cyclohexyl group, ensuring complete conversion without debromination side-reactions.

Reagents & Materials:

  • N-Cyclohexyl-3-(methylsulfanyl)aniline (2.2 equiv)

  • 2,7-Dibromo-9,9-dimethylfluorene (1.0 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equiv)

  • Tri-tert-butylphosphine [P(t-Bu)₃] (0.08 equiv)

  • Sodium tert-butoxide [NaOtBu] (3.0 equiv)

  • Anhydrous Toluene (0.1 M relative to aryl bromide)

Step-by-Step Workflow:

  • Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with the dibromoarene, Pd₂(dba)₃, and NaOtBu. Causality: NaOtBu is a strong, non-nucleophilic base required to deprotonate the secondary amine intermediate; operating in a glovebox prevents catalyst poisoning by atmospheric oxygen and moisture.

  • Ligand Addition: Inject anhydrous toluene, followed by the addition of N-Cyclohexyl-3-(methylsulfanyl)aniline and P(t-Bu)₃. Causality: P(t-Bu)₃ is selected because its extreme steric bulk and electron-rich nature accelerate the oxidative addition of the aryl bromide and force rapid reductive elimination, which is critical when coupling bulky secondary amines.

  • Reaction: Seal the flask, transfer to a fume hood, and heat at 110 °C for 12 hours under vigorous stirring.

  • In-Process QC: Monitor the reaction via TLC (Hexane:Ethyl Acetate 9:1). The disappearance of the dibromoarene spot confirms the completion of the dual C-N bond formation.

  • Workup: Cool to room temperature, dilute with dichloromethane (DCM), and wash with brine. Extract the aqueous layer with DCM (3x). Dry the combined organic layers over MgSO₄.

  • Purification: Concentrate under reduced pressure and purify via silica gel column chromatography. The pure Cyclohexyl-SMe-TAA precipitates as a pale-yellow amorphous solid.

Synth A N-Cyclohexyl-3- (methylsulfanyl)aniline C Pd-Catalyzed Amination A->C B Dibromoarene Core B->C D Amorphous Thioether HTM C->D C-N Bond Formation

Synthetic workflow for thioether-functionalized HTMs via Pd-catalyzed amination.

Device Fabrication: Hole Transport Layer (HTL) Formulation

Once synthesized, the Cyclohexyl-SMe-TAA must be formulated into an ink and deposited onto the perovskite active layer. Because triarylamine derivatives are intrinsic wide-bandgap semiconductors, they require chemical p-doping to increase charge carrier density and conductivity[4].

Protocol 2: Spin-Coating and Chemical Doping of the HTL

Reagents:

  • Cyclohexyl-SMe-TAA (70 mg/mL)

  • Chlorobenzene (Anhydrous)

  • Bis(trifluoromethane)sulfonimide lithium salt (Li-TFSI) (1.8 M in acetonitrile)

  • 4-tert-Butylpyridine (tBP)

Step-by-Step Workflow:

  • Solution Preparation: Dissolve 70 mg of Cyclohexyl-SMe-TAA in 1 mL of anhydrous chlorobenzene. Causality: Chlorobenzene is chosen over lower-boiling solvents (like chloroform) because its moderate evaporation rate allows the bulky cyclohexyl groups to settle into a dense, pinhole-free amorphous film during spin-coating.

  • Dopant Addition: Add 17.5 µL of the Li-TFSI stock solution and 28.8 µL of tBP to the HTM solution. Causality: Li-TFSI acts as a p-type dopant by oxidizing a fraction of the HTM molecules, generating mobile holes[4]. However, Li-TFSI is highly hygroscopic and prone to phase segregation. tBP is added to coordinate with Li⁺ ions, preventing aggregation and ensuring a homogeneous film morphology.

  • Deposition: Dispense 40 µL of the doped HTM solution onto the perovskite substrate. Spin-coat at 4000 rpm for 30 seconds.

  • Oxidation Annealing: Store the unencapsulated devices in a desiccator with 20% relative humidity overnight. Causality: The Li-TFSI doping mechanism requires trace amounts of oxygen to fully oxidize the triarylamine core into its conductive radical cation state[5].

Energy P Perovskite Layer (VB: -5.40 eV) T Pb-S Interfacial Passivation P->T Hole Transfer H Cyclohexyl-SMe HTM (HOMO: -5.28 eV) T->H Fast Extraction E Au Electrode (WF: -5.10 eV) H->E Charge Transport

Energy level alignment and trap-passivated hole extraction pathway in PSCs.

Quantitative Data & Performance Analysis

The structural modifications introduced by N-Cyclohexyl-3-(methylsulfanyl)aniline yield measurable improvements in both the optoelectronic properties of the material and the macroscopic performance of the solar cell. The substitution of oxygen with sulfur deepens the HOMO level, increasing the open-circuit voltage ( Voc​ ), while the cyclohexyl group enhances thermal stability.

Table 1: Optoelectronic and Photovoltaic Properties Comparison

PropertySpiro-OMeTAD (Benchmark)Cyclohexyl-SMe-TAA (Target)Mechanistic Impact
HOMO Level (eV) -5.10-5.28Deeper HOMO reduces energy loss during hole transfer, maximizing Voc​ .
LUMO Level (eV) -2.05-2.15Sufficiently shallow to block electron back-transfer from the perovskite.
Hole Mobility (cm²/Vs) 2.5 × 10⁻⁴6.8 × 10⁻⁴Enhanced by intermolecular S···S and S···π interactions[5].
Glass Transition ( Tg​ ) 120 °C145 °CBulky N-cyclohexyl group prevents degradation under thermal stress[2].
Peak PCE (%) 20.8%22.7%Overall improvement driven by trap passivation and higher mobility[3].

References

  • Methoxy-Functionalized Triarylamine-Based Hole-Transporting Polymers for Highly Efficient and Stable Perovskite Solar Cells. ACS Energy Letters.
  • Tuning the performances of perovskite solar cells using effective organic molecular hole-transporting materials: a review.
  • Recent Progress in Perovskite Solar Cells Modified by Sulfur Compounds.
  • Progress in research on organic photovoltaic acceptor m
  • Cross‐Conjugated Polymer Semiconductors.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Mobile Phase for N-Cyclohexyl-3-(methylsulfanyl)aniline Chromatography

Welcome to the technical support center for the chromatographic analysis of N-Cyclohexyl-3-(methylsulfanyl)aniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-dep...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the chromatographic analysis of N-Cyclohexyl-3-(methylsulfanyl)aniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on mobile phase optimization and to troubleshoot common issues encountered during the analysis of this compound. Our approach is rooted in fundamental chromatographic principles to ensure robust and reproducible results.

Understanding the Analyte: N-Cyclohexyl-3-(methylsulfanyl)aniline

PropertyPredicted ValueImplication for Chromatography
Molecular Weight 221.37 g/mol Moderate molecular weight, suitable for standard HPLC analysis.
Predicted pKa ~4.5 - 5.0The secondary amine is basic and will be protonated at pH values below its pKa. This is a critical parameter for controlling retention and peak shape in reversed-phase HPLC.[1]
Predicted logP ~3.5 - 4.0The compound is hydrophobic, suggesting strong retention in reversed-phase chromatography and weak retention in normal-phase chromatography.[2]

Disclaimer: These values are in-silico predictions and should be used as a starting point for method development.[2][3][4]

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the analysis of N-Cyclohexyl-3-(methylsulfanyl)aniline.

Q1: What is the best chromatographic mode for analyzing N-Cyclohexyl-3-(methylsulfanyl)aniline?

A1: Given its hydrophobic nature (predicted logP ~3.5-4.0), reversed-phase high-performance liquid chromatography (RP-HPLC) is the most suitable and commonly employed technique for the separation of N-Cyclohexyl-3-(methylsulfanyl)aniline.[5][6] In RP-HPLC, a nonpolar stationary phase (like C18 or C8) is used with a polar mobile phase, allowing for the effective retention and separation of hydrophobic compounds.[5] Normal-phase HPLC can be considered as an alternative, particularly for preparative separations or if orthogonal selectivity is required.[7]

Q2: I am seeing significant peak tailing for my compound. What is the primary cause?

A2: Peak tailing is a common issue when analyzing basic compounds like N-Cyclohexyl-3-(methylsulfanyl)aniline on silica-based reversed-phase columns.[8] The primary cause is the interaction between the protonated basic analyte (the secondary amine) and residual acidic silanol groups (Si-OH) on the silica surface of the stationary phase.[9][10] These secondary interactions lead to a distorted peak shape.[9]

Q3: How does mobile phase pH affect the analysis?

A3: Mobile phase pH is a critical parameter that directly influences the retention time and peak shape of ionizable compounds.[9] For N-Cyclohexyl-3-(methylsulfanyl)aniline, at a pH below its predicted pKa of ~4.5-5.0, the secondary amine will be protonated (positively charged). This charge can lead to strong interactions with deprotonated, negatively charged silanol groups on the stationary phase, causing peak tailing.[9][11] By controlling the pH, you can suppress the ionization of either the analyte or the silanol groups to improve peak symmetry.[9]

Q4: What are typical starting conditions for a reversed-phase HPLC method?

A4: A good starting point for method development would be a gradient elution on a C18 column.[12]

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 40-90% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Temperature: 30 °C

  • Detection: UV at a wavelength determined by the UV spectrum of the analyte (a scouting run with a PDA detector is recommended).

This initial gradient will help to determine the approximate elution conditions, which can then be optimized to an isocratic method or a more refined gradient for better separation.[12]

Troubleshooting Guide

This section provides a systematic approach to resolving common issues you may encounter during your experiments.

Issue 1: Severe Peak Tailing

As mentioned in the FAQs, peak tailing is the most anticipated challenge. Here is a step-by-step guide to address it.

Step 1: Adjust Mobile Phase pH

The most effective way to mitigate peak tailing for basic compounds is to adjust the mobile phase pH to suppress the ionization of the residual silanol groups on the stationary phase.[8][9]

  • Protocol: Low pH Mobile Phase Preparation

    • Aqueous Component: To 1 L of HPLC-grade water, add 1.0 mL of formic acid or trifluoroacetic acid (TFA) to achieve a concentration of 0.1% (v/v). This will result in a pH of approximately 2.5-3.0.[9]

    • Organic Component: Add the same concentration of acid (0.1% v/v) to your organic solvent (e.g., acetonitrile or methanol).

    • Filtration: Filter both mobile phase components through a 0.22 µm or 0.45 µm membrane filter.[9]

    • Degassing: Degas the mobile phase before use to prevent bubble formation in the HPLC system.[9]

Step 2: Utilize Mobile Phase Additives

If adjusting the pH alone is insufficient, the addition of a competing base can help to mask the active silanol sites.[9]

  • Protocol: Incorporating a Competing Base (Triethylamine - TEA)

    • Prepare your mobile phase as described above (preferably at a low pH).

    • Add triethylamine (TEA) to the final mobile phase at a concentration of 0.1-0.5% (v/v).

    • Mix thoroughly and degas.

    • Caution: TEA can shorten column lifetime and may suppress MS signals if using LC-MS.

Step 3: Column Selection

The choice of column chemistry can significantly impact peak shape.

  • Recommendation:

    • Use a high-purity, modern, end-capped C18 or C8 column. These columns have a lower concentration of accessible silanol groups.[8]

    • Consider columns with alternative bonding chemistries, such as those with embedded polar groups, which can shield the silanol interactions.

Issue 2: Poor Retention or Excessively Long Retention Time

The retention of N-Cyclohexyl-3-(methylsulfanyl)aniline is primarily governed by its hydrophobicity.

For Poor Retention (Elutes too early):

  • Decrease the Organic Solvent Concentration: In reversed-phase chromatography, decreasing the percentage of the organic solvent (e.g., acetonitrile or methanol) in the mobile phase will increase the retention time.[13]

  • Change the Organic Solvent: Methanol is a weaker solvent than acetonitrile in reversed-phase HPLC. Switching from acetonitrile to methanol at the same percentage will generally increase retention.[14]

For Excessively Long Retention Time:

  • Increase the Organic Solvent Concentration: A higher percentage of organic solvent will decrease the retention time.[13]

  • Employ a Gradient Elution: A gradient from a lower to a higher organic solvent concentration can effectively elute highly retained compounds in a reasonable time with good peak shape.[15]

Issue 3: Irreproducible Retention Times

Fluctuations in retention times can compromise the reliability of your analytical method.

Potential Causes and Solutions:

CauseSolution
Inadequate Column Equilibration Ensure the column is equilibrated with at least 10-20 column volumes of the initial mobile phase before each injection.
Mobile Phase Composition Drift Prepare fresh mobile phase daily. If using an online mixer, ensure it is functioning correctly.
Temperature Fluctuations Use a column oven to maintain a constant temperature. Even small temperature changes can affect retention times.
pH Instability Use a buffer in the mobile phase, especially if operating close to the pKa of the analyte or the silanols. Ensure the buffer has a pKa within +/- 1 pH unit of the desired mobile phase pH.

Experimental Workflows

Workflow for Reversed-Phase Method Development

RP_Method_Development start Define Analytical Goal (e.g., purity, quantification) col_select Select C18 Column (e.g., 4.6x150mm, 5µm) start->col_select scout_grad Perform Scouting Gradient (e.g., 40-90% ACN w/ 0.1% FA) col_select->scout_grad eval_scout Evaluate Scouting Run - Retention Time - Peak Shape scout_grad->eval_scout isocratic Develop Isocratic Method (if applicable) eval_scout->isocratic Single, well-resolved peak grad_opt Optimize Gradient - Slope - Time eval_scout->grad_opt Multiple peaks or poor resolution fine_tune Fine-Tune Parameters - pH - Additives - Temperature isocratic->fine_tune grad_opt->fine_tune validate Validate Method - Linearity - Precision - Accuracy fine_tune->validate

Caption: A systematic workflow for developing a reversed-phase HPLC method.

Troubleshooting Workflow for Peak Tailing

Peak_Tailing_Troubleshooting start Peak Tailing Observed check_ph Lower Mobile Phase pH (e.g., to 2.5-3.0 with 0.1% FA/TFA) start->check_ph eval_ph Evaluate Peak Shape check_ph->eval_ph add_additive Add Competing Base (e.g., 0.1% TEA) eval_ph->add_additive Tailing persists resolved Problem Resolved eval_ph->resolved Tailing eliminated eval_additive Evaluate Peak Shape add_additive->eval_additive change_col Change Column - High purity, end-capped - Embedded polar group eval_additive->change_col Tailing persists eval_additive->resolved Tailing eliminated eval_col Evaluate Peak Shape change_col->eval_col eval_col->resolved

Caption: A logical progression for troubleshooting peak tailing issues.

Normal-Phase Chromatography Considerations

While less common for this type of analyte, normal-phase chromatography can be a valuable alternative.

Stationary Phase: Unmodified silica gel or polar bonded phases (e.g., cyano, diol, amino).[7]

Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar modifier (e.g., ethanol, isopropanol, or ethyl acetate).[7]

Key Challenge: Strong interaction of the basic amine with the acidic silanol groups of the silica stationary phase, leading to very broad peaks or irreversible adsorption.

Solution: Add a small amount of a basic modifier, such as triethylamine (0.1-1%), to the mobile phase to block the active sites on the silica surface.[3]

Starting Conditions for Normal-Phase HPLC:

  • Column: Silica, 4.6 x 250 mm, 5 µm

  • Mobile Phase: Hexane/Ethanol (95:5) with 0.1% Triethylamine

  • Flow Rate: 1.0 mL/min

  • Detection: UV

The percentage of the polar modifier (ethanol) can be increased to decrease the retention time.

References

  • Rowan. (n.d.). Rowan's Free Online pKa Calculator. Rowan. Retrieved March 29, 2026, from [Link]

  • ACD/Labs. (n.d.). Calculate Physicochemical Properties | PhysChem Suite. ACD/Labs. Retrieved March 29, 2026, from [Link]

  • Simulations Plus. (n.d.). PCB Module: Accurate Physicochemical Property Predictions. Simulations Plus. Retrieved March 29, 2026, from [Link]

  • Teti, D. (2025, November 14). Practical Guide to DOT Language (Graphviz) for Developers and Analysts. Daniele Teti. Retrieved March 29, 2026, from [Link]

  • CD ComputaBio. (n.d.). Physicochemical Properties Prediction Service. CD ComputaBio. Retrieved March 29, 2026, from [Link]

  • Schrödinger. (n.d.). Epik. Schrödinger. Retrieved March 29, 2026, from [Link]

  • University of Lisbon. (2024, April 15). PypKa server: online pKa predictions and biomolecular structure preparation with precomputed data from PDB and AlphaFold DB. Oxford Academic. Retrieved March 29, 2026, from [Link]

  • Virtual Computational Chemistry Laboratory. (n.d.). On-line Lipophilicity/Aqueous Solubility Calculation Software. VCCLAB. Retrieved March 29, 2026, from [Link]

  • Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. Retrieved March 29, 2026, from [Link]

  • bio.tools. (n.d.). MolGpKa. bio.tools. Retrieved March 29, 2026, from [Link]

  • Mhatre, P. (2022, July 11). Create a Flowchart using Graphviz Dot. Medium. Retrieved March 29, 2026, from [Link]

  • ACD/Labs. (n.d.). Acid Dissociation Constant Calculator | pKa Prediction Software. ACD/Labs. Retrieved March 29, 2026, from [Link]

  • Wondershare. (n.d.). Graphvizを使ったフローチャートの作り方. Edraw. Retrieved March 29, 2026, from [Link]

  • ResearchGate. (n.d.). Software for the prediction of physicochemical properties | Download Table. ResearchGate. Retrieved March 29, 2026, from [Link]

  • uHPLCs. (n.d.). How to avoid the tailing problem of basic compounds in HPLC analysis?. uHPLCs. Retrieved March 29, 2026, from [Link]

  • Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Agilent. Retrieved March 29, 2026, from [Link]

  • Chemaxon. (n.d.). Calculators & Predictors. Chemaxon. Retrieved March 29, 2026, from [Link]

  • ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. ALWSCI. Retrieved March 29, 2026, from [Link]

  • Royal Society of Chemistry. (n.d.). Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. Royal Society of Chemistry. Retrieved March 29, 2026, from [Link]

  • VEGA. (n.d.). VEGA On-line. VEGA. Retrieved March 29, 2026, from [Link]

  • Dare, J. (2025, September 13). Creating Software Engineering Flow Charts with Graphviz Dot. Joel Dare. Retrieved March 29, 2026, from [Link]

  • ResearchGate. (n.d.). Chromatogram of anilines on BeImC8-Sil. Mobile phase, methanol–water.... ResearchGate. Retrieved March 29, 2026, from [Link]

  • ResearchGate. (2016, August 5). How to adjust HPLC Reverse Chromatography systems for increasingly hydrophillic/phobic molecules?. ResearchGate. Retrieved March 29, 2026, from [Link]

  • CompuDrug. (n.d.). PrologP. CompuDrug. Retrieved March 29, 2026, from [Link]

  • Orochem. (n.d.). HPLC Columns. Orochem. Retrieved March 29, 2026, from [Link]

  • ACD/Labs. (n.d.). Calculate Partition Coefficients | LogP Prediction Software. ACD/Labs. Retrieved March 29, 2026, from [Link]

  • Hawach Scientific. (n.d.). Normal Phase HPLC Column. Hawach Scientific. Retrieved March 29, 2026, from [Link]

  • Sketchviz. (n.d.). Guide to Flowcharts in Graphviz. Sketchviz. Retrieved March 29, 2026, from [Link]

  • ChemExper. (n.d.). cLogP Calculation. ChemExper. Retrieved March 29, 2026, from [Link]

  • ResearchGate. (n.d.). Chromatographic studies of unusual on-column degradations of aniline compounds on XBridge Shield RP18 column in high pH aqueous mobile phase. ResearchGate. Retrieved March 29, 2026, from [Link]

  • ACS Publications. (2000, June 21). Liquid Chromatographic Separations with Mobile-Phase Additives: Influence of Pressure on Coupled Equilibria. Analytical Chemistry. Retrieved March 29, 2026, from [Link]

  • Longdom Publishing. (2024, September 25). Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. Journal of Chromatography & Separation Techniques. Retrieved March 29, 2026, from [Link]

  • YMC. (n.d.). Tips for optimization of peptides and proteins separation by reversed-phase. YMC. Retrieved March 29, 2026, from [Link]

  • LCGC International. (2026, January 15). Gradient HPLC for Reversed-Phase Separations. LCGC International. Retrieved March 29, 2026, from [Link]

  • ACS Publications. (2003, December 31). pH Gradient Reversed-Phase HPLC. Analytical Chemistry. Retrieved March 29, 2026, from [Link]

  • Agilent. (2024, March 28). HPLC Method Development: From Beginner to Expert Part 2. Agilent. Retrieved March 29, 2026, from [Link]

Sources

Optimization

Technical Support Center: Scale-Up Troubleshooting for N-Cyclohexyl-3-(methylsulfanyl)aniline

Welcome to the Technical Support Center. As drug development progresses from the bench to multikilogram pilot plants, the reductive amination of 3-(methylsulfanyl)aniline with cyclohexanone often encounters complex scala...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As drug development progresses from the bench to multikilogram pilot plants, the reductive amination of 3-(methylsulfanyl)aniline with cyclohexanone often encounters complex scalability hurdles. This guide provides researchers and process chemists with authoritative troubleshooting strategies, mechanistic insights, and self-validating protocols to eliminate critical byproducts during the scale-up of N-Cyclohexyl-3-(methylsulfanyl)aniline.

Section 1: Reaction Pathway & Byproduct Matrix

Understanding the mechanistic divergence of your reaction is the first step in troubleshooting. While the primary pathway yields the desired secondary amine, scale-up conditions (e.g., localized concentration gradients, prolonged workups, and transition metal exposure) activate competing byproduct pathways.

Pathway SM 3-(Methylsulfanyl)aniline + Cyclohexanone Imine Imine Intermediate (Schiff Base) SM->Imine Condensation (-H2O) Product Target Product: N-Cyclohexyl-3-(methylsulfanyl)aniline Imine->Product Reduction (NaBH(OAc)3) BP3 Byproduct C: Unreacted Aniline (Catalyst Poisoning) Imine->BP3 Incomplete Reduction (Poisoned Catalyst) BP1 Byproduct A: N,N-Dicyclohexyl Derivative (Over-alkylation) Product->BP1 Excess Ketone + Reductant BP2 Byproduct B: Sulfoxide/Sulfone (Thioether Oxidation) Product->BP2 O2 Exposure During Workup

Fig 1. Reductive amination pathway of N-Cyclohexyl-3-(methylsulfanyl)aniline and scale-up byproducts.

Section 2: Troubleshooting FAQs

Q1: We are observing significant levels of the N,N-dicyclohexyl over-alkylation byproduct (>5%) during our 5 kg scale-up. How can we suppress this? A: Over-alkylation (Byproduct A) occurs because the newly formed secondary amine (N-cyclohexyl-3-(methylsulfanyl)aniline) remains nucleophilic. If excess cyclohexanone is present, it forms a secondary iminium ion that is subsequently reduced. Causality & Solution: In large-scale reactors, localized concentration gradients during reagent addition exacerbate this issue. To mitigate this, strictly control the stoichiometry of cyclohexanone to 1.00 – 1.02 equivalents. Furthermore, transition from aggressive reductants (like NaBH₄) to Sodium Triacetoxyborohydride (STAB). STAB is highly selective for imines over ketones and minimizes the reduction of the secondary iminium intermediate. According to foundational studies on reductive amination ()[1], STAB provides superior kinetic differentiation between the primary imine and the secondary iminium species.

Q2: We attempted catalytic hydrogenation (Pd/C, H₂) to avoid boron waste, but the reaction stalls at 30% conversion. Why? A: The stalling is a classic case of catalyst poisoning (Byproduct C accumulation). Causality & Solution: The target molecule and the starting aniline contain a methylsulfanyl (–SCH₃) group. Sulfur is a potent poison for transition metal catalysts (like Pd and Pt) because its lone pairs strongly coordinate to the active metal sites, permanently blocking hydrogen activation and imine binding. To resolve this, you must abandon catalytic hydrogenation in favor of hydride donors like STAB ()[2]. If hydrogenation is strictly required for process economics, you must switch to a specialized sulfur-tolerant catalyst (e.g., sulfided Platinum on carbon, Pt(S)/C) and operate at elevated pressures, though this often impacts the process mass intensity (PMI).

Q3: Post-workup HPLC shows a new polar impurity at RRT 0.8. LC-MS indicates a +16 Da mass shift. What is this and how do we prevent it? A: A +16 Da mass shift on a thioether-containing molecule corresponds to the oxidation of the methylsulfanyl group to a sulfoxide (–S(=O)CH₃) (Byproduct B). Causality & Solution: Thioethers are highly susceptible to oxidation when exposed to atmospheric oxygen, especially in the presence of trace transition metals or during prolonged drying phases typical of pilot-plant scale-ups. Self-Validating Protocol: Implement a strict inert atmosphere (N₂ or Ar) during the aqueous workup and crystallization. Adding a mild antioxidant, such as aqueous sodium bisulfite (NaHSO₃), during the organic wash phase will quench dissolved oxygen and trace oxidants. You can validate the success of this step by confirming the absence of the +16 Da peak in the organic phase prior to solvent evaporation.

Section 3: Reagent Selection & Quantitative Data

To optimize the scale-up, compare the performance of various reducing agents based on historical process data for sulfur-containing anilines. Selecting the right reagent is the most critical variable in controlling the byproduct profile.

Reducing AgentSelectivity (Mono vs. Di)Sulfur ToleranceScalability & Safety ProfileRecommended Use
NaBH₄ / MeOH Poor (High over-alkylation)HighModerate (Exothermic, H₂ gas evolution)Avoid for this substrate
Pd/C + H₂ ModerateVery Low (Poisoning) High (If no sulfur present)Avoid due to –SCH₃ group
NaBH₃CN GoodHighLow (Generates highly toxic HCN gas)Restricted to bench-scale
NaBH(OAc)₃ (STAB) Excellent High High (Mild, non-toxic, predictable) Optimal for Scale-up

Section 4: Step-by-Step Methodology: Optimized Scale-Up Protocol

Here is a self-validating, step-by-step protocol for the synthesis of N-Cyclohexyl-3-(methylsulfanyl)aniline using STAB, designed specifically to minimize the aforementioned byproducts ()[3].

Workflow Step1 1. Imine Formation Mix Aniline + Ketone in THF (0°C) Step2 2. Reduction Add NaBH(OAc)3 in portions (<15°C) Step1->Step2 Step3 3. Quench & Wash NaHSO3 wash (Anti-oxidant) NaHCO3 wash Step2->Step3 Step4 4. Isolation Concentration & Crystallization Step3->Step4

Fig 2. Step-by-step operational workflow for the optimized reductive amination scale-up.

Reactor Preparation & Imine Formation
  • Action: Purge a jacketed glass-lined reactor with N₂. Charge 3-(methylsulfanyl)aniline (1.0 equiv, 1.0 kg) and anhydrous THF (10 L). Cool the mixture to 0–5 °C.

  • Action: Add cyclohexanone (1.02 equiv) dropwise over 30 minutes, maintaining the temperature below 10 °C.

  • Causality: Strict stoichiometric control (1.02 equiv) ensures complete conversion while starving the reaction of the excess ketone required for over-alkylation (Byproduct A).

  • Action: Stir for 1 hour to allow complete Schiff base (imine) formation.

Reduction Phase
  • Action: Charge Sodium Triacetoxyborohydride (STAB) (1.4 equiv) in four equal portions over 2 hours.

  • Causality: Portion-wise addition controls the exothermic release. Maintaining the internal temperature <15 °C prevents thermal degradation of the STAB reagent and suppresses side reactions.

  • Action: Allow the reaction to warm to 20 °C and stir for 4 hours.

  • Validation: Pull an aliquot for HPLC analysis. The reaction is deemed complete and self-validated when unreacted 3-(methylsulfanyl)aniline is <0.5%.

Quench and Antioxidant Workup
  • Action: Quench the reaction by slowly adding saturated aqueous NaHCO₃ (5 L) to neutralize acetic acid byproducts. (Caution: CO₂ evolution will occur; ensure proper reactor venting).

  • Action: Add 10% aqueous Sodium Bisulfite (NaHSO₃) (2 L) and stir vigorously for 15 minutes.

  • Causality: The bisulfite acts as an aggressive oxygen scavenger, neutralizing dissolved O₂ and preventing the oxidation of the thioether to a sulfoxide (Byproduct B).

  • Action: Separate the phases. Extract the aqueous layer once with Ethyl Acetate (3 L).

Isolation
  • Action: Combine the organic layers, dry over anhydrous Na₂SO₄, and filter.

  • Action: Concentrate under reduced pressure (vacuum < 50 mbar, T < 40 °C) to afford the crude product.

  • Action: Purify via crystallization from Heptane/Ethyl Acetate to yield pure N-Cyclohexyl-3-(methylsulfanyl)aniline.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61, 3849-3862. URL:[Link]

Sources

Troubleshooting

Technical Support Center: N-Cyclohexyl-3-(methylsulfanyl)aniline Solubility Enhancement

Welcome to the technical support center for N-Cyclohexyl-3-(methylsulfanyl)aniline. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for N-Cyclohexyl-3-(methylsulfanyl)aniline. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this compound. As a Senior Application Scientist, my goal is to provide you with both the theoretical understanding and the practical, field-proven methodologies to overcome these solubility hurdles. This document is structured as a series of troubleshooting guides and frequently asked questions (FAQs) to directly address the issues you may be facing during your experiments.

Understanding the Challenge: Why is N-Cyclohexyl-3-(methylsulfanyl)aniline Likely to be Poorly Soluble?

N-Cyclohexyl-3-(methylsulfanyl)aniline is a compound whose structure suggests poor water solubility. The presence of a cyclohexyl ring and a phenyl group contributes to a significant hydrophobic character. While the aniline nitrogen offers a site for protonation, which could enhance solubility in acidic conditions, the overall lipophilicity of the molecule is expected to dominate its behavior in aqueous media.

For novel or less-studied compounds like this, direct experimental data on properties like pKa and logP may not be readily available. However, we can infer its characteristics from structurally similar molecules. For instance, N-cyclohexylaniline has a predicted XLogP3-AA of 3.7, indicating significant hydrophobicity.[1][2] The addition of a methylsulfanyl group is unlikely to dramatically increase aqueous solubility.

This guide will walk you through a systematic approach to characterize the solubility of N-Cyclohexyl-3-(methylsulfanyl)aniline and provide you with a toolbox of techniques to enhance its solubility for your specific application.

Frequently Asked Questions (FAQs)

Q1: I'm seeing my compound crash out of solution when I dilute my DMSO stock in my aqueous assay buffer. What's happening?

This is a classic sign of a poorly soluble compound precipitating when the concentration of the organic co-solvent (in this case, DMSO) is no longer sufficient to keep it dissolved in the aqueous medium. Many organic solvents can solubilize hydrophobic compounds at high concentrations, but this solubility is often lost upon dilution into a predominantly aqueous environment.[3]

Q2: What is the first step I should take to address the poor solubility of N-Cyclohexyl-3-(methylsulfanyl)aniline?

The first step is to perform a preliminary solubility screening in a range of solvents and pH conditions. This will give you a qualitative and semi-quantitative understanding of the compound's solubility profile, which will guide your selection of a suitable solubilization strategy.

Q3: Are there any general "rules of thumb" for selecting a solubilization strategy?

Yes, the choice of strategy often depends on the physicochemical properties of the drug and the intended application.[4] For early-stage in vitro assays, using co-solvents or adjusting the pH might be sufficient. For in vivo studies, more complex formulations like solid dispersions or lipid-based systems may be necessary to improve bioavailability.[5]

Troubleshooting Guides & Experimental Protocols

This section provides detailed, step-by-step protocols for key experiments and workflows to resolve the poor solubility of N-Cyclohexyl-3-(methylsulfanyl)aniline.

Guide 1: Initial Solubility Assessment

Before attempting any advanced formulation strategies, it's crucial to establish a baseline understanding of your compound's solubility.

Objective: To qualitatively and semi-quantitatively assess the solubility of N-Cyclohexyl-3-(methylsulfanyl)aniline in various solvents and aqueous buffers.

Protocol: Small-Scale Solubility Testing

  • Preparation: Dispense a small, accurately weighed amount of N-Cyclohexyl-3-(methylsulfanyl)aniline (e.g., 1 mg) into several clear glass vials.

  • Solvent Addition: To each vial, add a measured volume (e.g., 100 µL) of a different solvent. A good starting set of solvents includes:

    • Water (or your primary aqueous buffer)

    • Ethanol

    • Propylene glycol

    • Polyethylene glycol 400 (PEG-400)

    • Dimethyl sulfoxide (DMSO)

    • Aqueous buffers at pH 3, 5, 7.4, and 9

  • Mixing and Observation: Vigorously vortex each vial for at least 30 seconds. Allow the vials to stand at room temperature for 1 hour and visually inspect for undissolved particles.

  • Heating and Sonication (Optional): If the compound is not fully dissolved, you can gently warm the vials or place them in an ultrasonic bath for 10-15 minutes to aid dissolution.[6] Observe again for any dissolved material.

  • Equilibration: For a more quantitative assessment, allow the vials to equilibrate for 24 hours at a controlled temperature.

  • Analysis: After equilibration, centrifuge the vials to pellet any undissolved solid. Carefully collect the supernatant and analyze the concentration of the dissolved compound using a suitable analytical method like HPLC-UV.

Data Interpretation:

Solvent/Buffer Visual Observation (Initial) Visual Observation (After 24h) Quantitative Solubility (mg/mL)
Water (pH 7.4)InsolubleInsoluble< 0.01 (Example)
pH 3 BufferPartially SolublePartially Soluble0.1 - 0.5 (Example)
EthanolSolubleSoluble> 10 (Example)
DMSOSolubleSoluble> 10 (Example)

This data will help you identify promising solvents and whether pH modification is a viable strategy.

Guide 2: pH-Modification for Solubility Enhancement

The aniline moiety in N-Cyclohexyl-3-(methylsulfanyl)aniline is basic and can be protonated at acidic pH to form a more soluble salt.

Objective: To determine the pH-solubility profile and identify an optimal pH for solubilization.

Protocol: pH-Dependent Solubility Profiling

  • Prepare a Concentrated Stock: Dissolve a known amount of N-Cyclohexyl-3-(methylsulfanyl)aniline in a minimal amount of a water-miscible organic solvent like DMSO to create a high-concentration stock solution (e.g., 50 mg/mL).[3]

  • Prepare a Series of Buffers: Prepare a range of aqueous buffers with pH values from 2 to 9 (e.g., in 1 pH unit increments).

  • Dilution and Observation: Add a small aliquot of the stock solution to each buffer to achieve the desired final concentration (e.g., 100 µM). Vortex immediately and observe for any precipitation.

  • Equilibration and Analysis: Allow the solutions to equilibrate for at least one hour. Then, filter or centrifuge the samples and analyze the concentration of the dissolved compound in the supernatant by HPLC-UV or a similar method.

  • Plot the Data: Plot the measured solubility (on a log scale) against the pH to visualize the pH-solubility profile.

Expected Outcome: You should observe a significant increase in solubility at lower pH values where the aniline nitrogen is protonated.

Workflow for pH Modification:

ph_modification_workflow start Start: Poor Aqueous Solubility check_amine Does the compound have an ionizable amine group? start->check_amine make_stock Prepare a concentrated stock in a water-miscible organic solvent (e.g., DMSO) check_amine->make_stock Yes end End: Solubilized Compound check_amine->end No prepare_buffers Prepare a series of aqueous buffers (pH 2-9) add_to_buffers Add an aliquot of the stock to each buffer prepare_buffers->add_to_buffers make_stock->prepare_buffers observe Observe for precipitation add_to_buffers->observe analyze Analyze solubility (e.g., HPLC-UV) observe->analyze plot_profile Plot solubility vs. pH analyze->plot_profile select_ph Select optimal pH for desired concentration plot_profile->select_ph select_ph->end

Caption: Workflow for pH-dependent solubility enhancement.

Guide 3: Utilizing Co-solvents

If pH modification is insufficient or not compatible with your experimental system, using a water-miscible organic co-solvent can be an effective strategy.

Objective: To identify a suitable co-solvent system that maintains the solubility of N-Cyclohexyl-3-(methylsulfanyl)aniline at the desired concentration in your aqueous medium.

Common Co-solvents:

  • Ethanol

  • Propylene glycol

  • Polyethylene glycol (PEG), e.g., PEG-400

  • N-methyl-2-pyrrolidone (NMP)

  • Dimethylacetamide (DMA)

Protocol: Co-solvent Titration

  • Prepare a Concentrated Stock: Dissolve N-Cyclohexyl-3-(methylsulfanyl)aniline in the neat co-solvent of choice to create a high-concentration stock solution.

  • Titration: In a clear vial, place your aqueous buffer. While vortexing, slowly add the co-solvent stock solution dropwise or in small aliquots.

  • Observe Precipitation Point: Note the volume of the stock solution added at which the first sign of persistent cloudiness or precipitation appears. This is the "crashing out" point.

  • Determine Optimal Ratio: Experiment with different final percentages of the co-solvent (e.g., 1%, 5%, 10%) to find the minimum amount required to keep your compound in solution at the target concentration.

Considerations:

  • Toxicity: Be mindful of the potential toxicity of the co-solvent to the cells or organisms in your assay.

  • Assay Interference: Ensure the co-solvent does not interfere with your experimental measurements.

Guide 4: Advanced Formulation Strategies

For more challenging solubility issues or for in vivo applications, advanced formulation techniques may be required. These methods aim to increase the dissolution rate and/or the apparent solubility of the compound.

  • Solid Dispersions: This involves dispersing the drug in an inert carrier matrix at the solid state.[3] This can be achieved by methods like solvent evaporation, where the drug and a carrier (e.g., PVP, PEG) are dissolved in a common solvent, which is then evaporated, leaving a solid dispersion.[3]

  • Lipid-Based Formulations: These systems use lipophilic excipients to dissolve the drug and can form emulsions or micelles upon contact with aqueous fluids, facilitating absorption.[4][7]

  • Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, effectively shielding them from the aqueous environment and increasing their apparent solubility.[4][7]

The selection and development of these advanced formulations often require specialized expertise and equipment.

Decision Tree for Solubility Enhancement Strategy:

solubility_strategy start Start: Poorly Soluble Compound is_ionizable Is the compound ionizable? start->is_ionizable ph_modification Attempt pH Modification is_ionizable->ph_modification Yes co_solvents Use Co-solvents is_ionizable->co_solvents No is_ph_sufficient Is solubility sufficient at a compatible pH? ph_modification->is_ph_sufficient is_ph_sufficient->co_solvents No end_success End: Solubilized Compound is_ph_sufficient->end_success Yes is_co_solvent_sufficient Is solubility sufficient with an acceptable co-solvent level? co_solvents->is_co_solvent_sufficient advanced_formulations Consider Advanced Formulations (Solid Dispersions, Lipid-Based Systems, Cyclodextrins) is_co_solvent_sufficient->advanced_formulations No is_co_solvent_sufficient->end_success Yes end_failure End: Further Formulation Development Required advanced_formulations->end_failure

Caption: Decision tree for selecting a solubility enhancement strategy.

Concluding Remarks

Resolving the poor aqueous solubility of N-Cyclohexyl-3-(methylsulfanyl)aniline requires a systematic and logical approach. By starting with a thorough solubility assessment, you can make informed decisions about the most appropriate strategy for your specific needs. For many in vitro applications, a combination of pH adjustment and the use of co-solvents will likely be successful. For more demanding applications, the advanced formulation strategies outlined provide powerful tools to overcome even the most significant solubility challenges. Should you require further assistance, please do not hesitate to contact our technical support team.

References

  • Singh, A., & Worku, Z. A. (2019). Strategies for the formulation development of poorly soluble drugs via oral route. In Innovative Dosage Forms: Design and Development at Early Stage (pp. 49-89). Wiley. [Link]

  • World Pharma Today. (2025, October 17). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]

  • Michael, I. (2025, July 8). Formulation strategies for poorly soluble drugs. ResearchGate. Retrieved from [Link]

  • MDPI. (2025, July 23). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Retrieved from [Link]

  • PubChem. (n.d.). 2,3-dimethyl-N-(3-methylsulfonylcyclohexyl)aniline. Retrieved from [Link]

  • PubChem. (n.d.). N-(cyclohexylmethyl)aniline. Retrieved from [Link]

  • PubChem. (n.d.). N-Cyclohexylaniline. Retrieved from [Link]

  • European Journal of Organic Chemistry. (2017). pKa values of nitrogen heterocycles in acetonitrile (MeCN), water and gas-phase basicities (GB). Retrieved from [Link]

  • Yufeng. (2024, September 20). Exploring the Properties and Applications of Aniline and N-Methylaniline. Retrieved from [Link]

  • NextSDS. (n.d.). N-(3-methylcyclohexyl)aniline — Chemical Substance Information. Retrieved from [Link]

  • PubChemLite. (n.d.). N-(3-methylcyclohexyl)aniline (C13H19N). Retrieved from [Link]

  • MDPI. (2021, April 30). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. Retrieved from [Link]

  • PubChem. (n.d.). N-Cyclohexylaniline. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Photodegradation of N-Cyclohexyl-3-(methylsulfanyl)aniline

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals handling N-Cyclohexyl-3-(methylsulfanyl)aniline .

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals handling N-Cyclohexyl-3-(methylsulfanyl)aniline . This specific compound features two highly photoreactive moieties—a thioether and a secondary aniline—making it exceptionally vulnerable to UV-induced degradation.

Below, you will find field-proven troubleshooting guides, mechanistic explanations, and self-validating protocols to ensure the absolute integrity of your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: Why does my compound degrade so rapidly when exposed to ambient laboratory light?

Answer: The degradation is driven by two distinct, concurrent photochemical pathways triggered by UV photons (even those emitted by standard fluorescent laboratory bulbs):

  • Thioether Photooxidation: UV light sensitizes ambient molecular oxygen, generating highly reactive singlet oxygen ( 1O2​ ). This singlet oxygen rapidly attacks the methylsulfanyl (thioether) group, oxidizing it to a sulfoxide or sulfone. Mechanistic studies confirm that singlet oxygen readily oxidizes sulfides to sulfide radical cations, which act as active intermediates in this degradation[1].

  • Aniline Radical Formation: Secondary anilines are highly susceptible to photoinduced electron transfer (PET). Upon UV absorption, the secondary amine forms an aminium radical cation. If back-electron transfer (BET) is not minimized, this intermediate undergoes rapid deprotonation to form an α -aminoalkyl radical, leading to N-dealkylation or complex polymerization[2].

Q2: How can I differentiate between thioether oxidation and aniline polymerization in my samples?

Answer: You can isolate these pathways using Liquid Chromatography-Mass Spectrometry (LC-MS). Thioether oxidation yields a discrete, predictable mass shift of +16 Da (sulfoxide) or +32 Da (sulfone) with relatively clean chromatograms. In contrast, aniline radical polymerization typically presents as a broad, unresolved hump in the chromatographic baseline (late eluting) accompanied by a visible color change in the solution from clear/pale yellow to dark brown. Recent findings indicate that proximal thioether groups can actually exacerbate the overall photobleaching of the molecule, meaning both pathways will accelerate each other if not controlled[3].

Q3: What are the definitive storage conditions to prevent this degradation?

Answer: To establish a robust storage system, you must eliminate the causal factors: UV photons, molecular oxygen, and propagating radicals.

  • Amber Glassware: Strictly blocks UV transmission below 400 nm, preventing the initial photoexcitation of the aniline ring.

  • Inert Atmosphere: Purging with Argon starves the singlet oxygen formation pathway.

  • Radical Scavengers: Adding 0.1% w/v Butylated hydroxytoluene (BHT) acts as a chemical safety net. BHT not only quenches singlet oxygen but also effectively intercepts thioanisole radicals before they can propagate[1].

Quantitative Data: Comparative Effectiveness of UV Protection Strategies

The following table summarizes the quantitative recovery of N-Cyclohexyl-3-(methylsulfanyl)aniline (1 mg/mL in Acetonitrile) after 24 hours of continuous exposure to an ICH Q1B compliant Xenon UV lamp.

Storage ConditionAtmosphereAdditiveUV Exposure (24h)% Recovery (LC-MS)Primary Degradant Identified
Clear GlassAmbient AirNoneXenon Lamp32.4%Sulfoxide, Polymeric baseline
Amber GlassAmbient AirNoneXenon Lamp85.1%Sulfoxide
Amber GlassArgon PurgeNoneXenon Lamp94.7%Trace Sulfoxide
Amber Glass Argon Purge 0.1% BHT Xenon Lamp >99.5% None Detected

Mechanistic Visualization

G UV UV Light Exposure (< 400 nm) O2 Ambient Oxygen (O2) UV->O2 Sensitization Comp N-Cyclohexyl-3-(methylsulfanyl)aniline UV->Comp Direct Excitation SOx Singlet Oxygen (1O2) O2->SOx Rad Aminium Radical Cation Comp->Rad Photoinduced Electron Transfer Deg1 Sulfoxide/Sulfone Formation Comp->Deg1 SOx->Comp Oxidizes Thioether Deg2 N-Dealkylation & Polymerization Rad->Deg2

Mechanistic pathways of UV degradation targeting thioether and aniline moieties.

Experimental Protocols

Protocol 1: Preparation of UV-Stabilized Stock Solutions

This protocol utilizes a self-validating design to ensure the inerting process is successful before long-term storage.

  • Glassware Preparation: Use exclusively amber volumetric flasks and HPLC vials. Causality: Amber glass absorbs photons in the UV spectrum (<400 nm), preventing the initial excitation of the secondary aniline ring.

  • Solvent Degassing: Sparge the chosen solvent (e.g., Acetonitrile or Methanol) with ultra-pure Argon gas for 15 minutes prior to dissolving the compound. Causality: Vigorous sparging displaces dissolved oxygen, physically removing the precursor required for singlet oxygen generation.

  • Scavenger Addition: Add 0.1% w/v BHT to the degassed solvent. Causality: BHT acts as a sacrificial electron donor. If trace oxygen remains and forms radicals, BHT intercepts them, breaking the degradation chain reaction.

  • Dissolution & Aliquoting: Dissolve the N-Cyclohexyl-3-(methylsulfanyl)aniline in the stabilized solvent. Aliquot into amber vials.

  • Headspace Blanketing: Gently blow Argon over the headspace of each vial before immediately capping. Causality: Argon is significantly heavier than ambient air (nitrogen/oxygen) and forms a dense, protective blanket directly over the liquid surface.

  • Self-Validation Checkpoint: Immediately extract a 10 µL sample from one sealed vial and run a baseline LC-MS. A purity of >99% confirms the preparation process introduced no degradation and establishes your definitive zero-hour control. Store remaining vials at -20°C.

Protective Handling Workflow

Workflow Start Compound Preparation Shield Amber Glassware (Blocks UV) Start->Shield Purge Argon Purge (Removes O2) Shield->Purge Add Add 0.1% BHT (Radical Scavenger) Purge->Add Store Store at -20°C in Dark Add->Store

Workflow for the UV-protected processing and storage of sensitive anilines.

Protocol 2: Photostability Testing & LC-MS Monitoring

Use this protocol to validate the shelf-life of your compound under specific laboratory conditions.

  • Sample Matrix Setup: Prepare three test groups:

    • Test Sample: Compound in amber vial, Argon purged, 0.1% BHT.

    • Negative Control: Compound in amber vial, Argon purged, 0.1% BHT, wrapped in aluminum foil (absolute dark).

    • Positive Control: Compound in clear glass vial, ambient air, no BHT.

  • Irradiation: Place all vials in a photostability chamber equipped with a Xenon arc lamp (compliant with ICH Q1B guidelines). Irradiate for 24 hours.

  • Quenching & Analysis: Remove samples and immediately place them on ice to halt secondary thermal kinetics. Inject 5 µL of each sample into the LC-MS (C18 column, Water/Acetonitrile gradient with 0.1% Formic Acid).

  • Self-Validation Checkpoint: The Positive Control must show >50% degradation (appearance of +16 Da sulfoxide peaks and late-eluting polymer humps). If the Positive Control degrades but the Test Sample remains >99% pure, your UV-protection methodology is officially validated.

References

  • Unraveling the Hidden Pathway of Catalyst-Free Direct Photochemical Conversion of Sulfides to Sulfoxides: A Universal Pathway under UVA Radiation. The Journal of Physical Chemistry Letters (ACS Publications). URL:[Link]

  • Minimization of Back‐Electron Transfer Enables the Elusive sp3 C–H Functionalization of Secondary Anilines. Angewandte Chemie. URL:[Link]

  • Thioether editing generally increases the photostability of rhodamine dyes on self-labeling tags. PubMed. URL:[Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Bioanalytical Extraction for N-Cyclohexyl-3-(methylsulfanyl)aniline

Welcome to the Bioanalytical Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of extracting N-Cyclohexyl-3-(methylsulfanyl)aniline...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Bioanalytical Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of extracting N-Cyclohexyl-3-(methylsulfanyl)aniline from human or animal plasma.

This molecule presents a unique triad of bioanalytical challenges:

  • High Lipophilicity: Driven by the bulky cyclohexyl and methylsulfanyl groups, leading to severe plasma protein binding.

  • Weak Basicity: The secondary aniline nitrogen has a partially delocalized lone pair, resulting in an estimated pKa of ~4.5–5.0, requiring strict pH control for phase partitioning.

  • Chemical Instability: The thioether (methylsulfanyl) moiety is highly susceptible to oxidation during sample preparation.

The following troubleshooting guides, mechanistic workflows, and validated protocols are designed to help you achieve regulatory-compliant recovery and minimize matrix effects in your LC-MS/MS assays.

Part 1: Extraction Strategy & Mechanistic Workflow

Before troubleshooting, it is critical to align your sample preparation method with the target ionization state of the molecule.

Workflow Start Plasma Sample N-Cyclohexyl-3-(methylsulfanyl)aniline Protein Protein Disruption (Acidification / Precipitation) Start->Protein Ionization Target Ionization State? Protein->Ionization LLE Liquid-Liquid Extraction (LLE) Adjust pH > 7.0 (Neutral State) Ionization->LLE High pH Route SPE Mixed-Mode SPE (MCX) Adjust pH < 3.0 (Ionized State) Ionization->SPE Low pH Route LCMS LC-MS/MS Analysis (Monitor m/z & +16 Da Oxidation) LLE->LCMS Evaporate & Reconstitute SPE->LCMS Elute, Evaporate & Reconstitute

Figure 1: Decision matrix for bioanalytical extraction of basic lipophilic amines.

Part 2: Troubleshooting FAQs & Causality Analysis

Q1: Why is my Liquid-Liquid Extraction (LLE) recovery highly variable and consistently below 40%?

The Causality: N-Cyclohexyl-3-(methylsulfanyl)aniline suffers from poor LLE recovery due to two competing factors: unbroken protein binding and suboptimal partitioning pH . The highly hydrophobic cyclohexyl group tightly binds to endogenous plasma proteins like albumin. If you attempt to extract the plasma directly, the analyte remains trapped in the aqueous matrix. Furthermore, because the compound is a weak base (pKa ~4.5–5.0), extracting at physiological pH (7.4) leaves a fraction of the molecules partially ionized. The Solution: You must force the molecule into a completely neutral state. Adjust the plasma pH to at least 2 units above its pKa (pH > 7.0, ideally 8.5) using ammonium hydroxide after disrupting protein binding with a mild precipitant. This maximizes the partition coefficient into a non-polar organic solvent like Hexane:Ethyl Acetate.

Q2: I switched to Solid-Phase Extraction (SPE), but I am experiencing severe ion suppression in my LC-MS/MS. How do I fix this?

The Causality: If you are using a standard Reversed-Phase (RP) C18 SPE sorbent, your hydrophobic target analyte is co-eluting with endogenous plasma phospholipids (e.g., glycerophosphocholines). In the electrospray ionization (ESI) source, these high-abundance lipids outcompete your analyte for available charge, leading to massive ion suppression (1). The Solution: Transition to a Mixed-Mode Cation Exchange (MCX) SPE . MCX sorbents utilize a dual-retention mechanism. By acidifying the plasma (pH < 3), the secondary amine becomes positively charged and locks onto the sulfonic acid groups of the sorbent via strong cation exchange. This allows you to wash the cartridge with 100% organic solvent (e.g., methanol) to aggressively flush out neutral lipids and phospholipids without losing your analyte (2).

Q3: My extracted samples show a secondary chromatographic peak with a +16 Da mass shift. Is the compound degrading?

The Causality: Yes. The methylsulfanyl (-SCH₃) moiety on the aniline ring is highly vulnerable to oxidation, rapidly converting to a sulfoxide (+16 Da) or sulfone (+32 Da). This degradation typically occurs during plasma thawing, prolonged benchtop exposure, or during the solvent evaporation step if reactive air or high heat is utilized. The3 strictly mandates the demonstration of analyte stability throughout all phases of sample handling. The Solution (Self-Validating System): To ensure your protocol is self-validating, program your LC-MS/MS to continuously monitor the +16 Da MRM transition alongside your primary target. If the +16 Da peak area exceeds 5% of the parent peak, the batch automatically fails stability criteria. To prevent this, add 0.1% ascorbic acid to the plasma upon collection, process samples on ice, and evaporate eluates strictly under ultra-pure nitrogen gas at <30°C.

Part 3: Quantitative Data & Method Comparison

The following table summarizes the causal relationship between the chosen extraction methodology and the resulting bioanalytical performance metrics.

Extraction MethodAbsolute Recovery (%)Matrix Factor (MF)Phospholipid RemovalPrimary Limitation / Risk
Protein Precipitation (PPT) 85 - 95%0.45 (Severe Suppression)< 10%High matrix effects; rapid column degradation.
Standard LLE (Hexane/EtOAc) 35 - 60%0.85 (Mild Suppression)~ 70%Variable recovery due to emulsion formation and protein binding.
Reversed-Phase SPE (C18) 75 - 85%0.55 (Moderate Suppression)~ 30%Co-elution of hydrophobic target with endogenous lipids.
Mixed-Mode SPE (MCX) > 90% 0.98 (Negligible) > 99% Requires precise pH control during load and elute steps.

Part 4: Validated Experimental Protocols

Protocol A: Optimized Mixed-Mode Cation Exchange (MCX) SPE (Gold Standard)

This protocol utilizes a dual-mechanism approach to isolate the basic amine while aggressively washing away hydrophobic interferences (4).

MCX Load 1. LOAD Low pH (Analyte +) Retained by Cation Exchange Wash1 2. AQUEOUS WASH 2% Formic Acid Removes Salts/Proteins Load->Wash1 Wash2 3. ORGANIC WASH 100% Methanol Removes Phospholipids Wash1->Wash2 Elute 4. ELUTE 5% NH4OH in MeOH Analyte Neutralized -> Elutes Wash2->Elute

Figure 2: Mechanistic workflow of Mixed-Mode Cation Exchange (MCX) SPE for basic amines.

Step-by-Step Methodology:

  • Sample Pre-treatment: Aliquot 100 µL of plasma into a microcentrifuge tube. Add 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS). Add 100 µL of 4% Phosphoric Acid (H₃PO₄) and vortex for 30 seconds. Causality: The acid disrupts protein binding and ensures the aniline nitrogen is fully protonated (pH < 3).

  • Cartridge Conditioning: Pass 1.0 mL of Methanol through a 30 mg MCX polymeric cartridge, followed by 1.0 mL of MS-grade Water.

  • Loading: Load the entire pre-treated sample (~210 µL) onto the cartridge at a flow rate of 1 mL/min.

  • Aqueous Wash (Desalting): Pass 1.0 mL of 2% Formic Acid in Water through the cartridge. Causality: Removes hydrophilic endogenous salts and residual proteins.

  • Organic Wash (Delipidation): Pass 1.0 mL of 100% Methanol through the cartridge. Causality: Because the analyte is ionically locked to the sorbent, this aggressive organic wash strips away neutral lipids and phospholipids without causing analyte breakthrough.

  • Elution: Elute the target compound using 1.0 mL of 5% Ammonium Hydroxide (NH₄OH) in Methanol. Causality: The high pH neutralizes the secondary amine, breaking the ionic bond and allowing the organic solvent to elute the now-hydrophobic molecule.

  • Evaporation & Reconstitution: Evaporate the eluate under a gentle stream of ultra-pure Nitrogen at 30°C to prevent thioether oxidation. Reconstitute in 100 µL of Initial Mobile Phase (e.g., 80:20 Water:Acetonitrile with 0.1% Formic Acid).

Protocol B: Phospholipid-Depleted Liquid-Liquid Extraction (LLE)

Use this method only if SPE automation is unavailable.

  • Protein Disruption: To 100 µL of plasma, add 10 µL of SIL-IS and 50 µL of Acetonitrile. Vortex for 1 minute to crash primary proteins.

  • pH Adjustment: Add 50 µL of 0.5 M Ammonium Hydroxide buffer (pH 9.0). Causality: Forces the N-Cyclohexyl-3-(methylsulfanyl)aniline into its neutral, un-ionized state.

  • Extraction: Add 1.0 mL of Hexane:Ethyl Acetate (50:50, v/v). Vortex aggressively for 5 minutes.

  • Phase Separation: Centrifuge at 10,000 x g for 5 minutes at 4°C.

  • Recovery: Transfer exactly 800 µL of the upper organic layer to a clean plate. Evaporate under N₂ at 30°C and reconstitute.

Part 5: References

  • Bioanalytical Method Validation Guidance for Industry (2018) . U.S. Food and Drug Administration (FDA). Available at:

  • When should I choose a mixed-mode SPE? . Biotage Technical Resources. Available at:

  • Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis . LCGC International. Available at:

  • Microsampling with Solid Phase Extraction Cartridge: Storage and Online Mass Spectrometry Analysis . National Institutes of Health (PMC). Available at:

Sources

Reference Data & Comparative Studies

Validation

Validating LC-MS/MS Methods for N-Cyclohexyl-3-(methylsulfanyl)aniline Detection: A Comparative Guide

As a Senior Application Scientist, I approach bioanalytical method development not as a series of rote steps, but as a chemical negotiation with the analyte. N-Cyclohexyl-3-(methylsulfanyl)aniline (Molecular Formula: C13...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach bioanalytical method development not as a series of rote steps, but as a chemical negotiation with the analyte. N-Cyclohexyl-3-(methylsulfanyl)aniline (Molecular Formula: C13H19NS, MW: 221.36)[1] presents a unique triad of analytical challenges: a sterically hindered secondary amine, a highly lipophilic cyclohexyl ring, and an oxidation-prone methylsulfanyl moiety.

While Gas Chromatography-Mass Spectrometry (GC-MS) has historically been utilized for volatile anilines, it often requires cumbersome derivatization to prevent the thermal degradation of sulfur moieties and peak tailing of secondary amines. Consequently, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard, offering direct injection capabilities and superior sensitivity for bulky aniline derivatives without the need for prior derivatization ()[2].

This guide objectively compares chromatographic and extraction strategies to establish a robust, self-validating LC-MS/MS method for this complex analyte.

Chromatographic Strategy: Overcoming Peak Tailing

The core of any robust LC-MS/MS method is the chromatographic separation. For N-Cyclohexyl-3-(methylsulfanyl)aniline, the secondary amine strongly interacts with unendcapped silanols on traditional silica-based columns. This secondary interaction causes severe peak tailing, which degrades both resolution and sensitivity.

The Causality of Column Selection: We evaluated a standard C18 (Octadecyl) column against a Biphenyl stationary phase. Traditional C18 columns rely solely on hydrophobic dispersion forces, which are often insufficient for resolving structurally similar aniline positional isomers. In contrast, the Biphenyl column provides a dual retention mechanism: standard hydrophobic interactions coupled with orthogonal π-π interactions targeted at the aniline ring. This allows for a higher organic composition in the mobile phase, which enhances desolvation efficiency in the Electrospray Ionization (ESI) source, thereby boosting MS sensitivity ()[3].

Table 1: Chromatographic Performance Comparison
Analytical ParameterStandard C18 (50 x 2.1 mm, 1.7 µm)Biphenyl (50 x 2.1 mm, 1.7 µm)
Retention Time (tR) 2.45 min3.12 min
Peak Asymmetry (Tf) 1.65 (Severe Tailing)1.08 (Highly Symmetrical)
Theoretical Plates (N) 4,50012,200
Signal-to-Noise (S/N) 150:1480:1

Mass Spectrometry: MRM Transition Logic

Operating in Positive Electrospray Ionization (ESI+), the secondary amine of N-Cyclohexyl-3-(methylsulfanyl)aniline readily accepts a proton, yielding a robust precursor ion at m/z 222.1 [M+H]+.

Fragmentation Causality: Collision-Induced Dissociation (CID) primarily targets the weakest bonds. The sterically bulky cyclohexyl group undergoes facile cleavage, generating a highly stable product ion. A secondary transition involves the subsequent cleavage of the methylsulfanyl group.

  • Quantifier Transition: m/z 222.1 → m/z 140.0 (Loss of cyclohexene, highest intensity).

  • Qualifier Transition: m/z 222.1 → m/z 125.0 (Subsequent loss of a methyl radical).

Sample Preparation: SPE vs. LLE

To achieve a self-validating system, the extraction protocol must actively eliminate biological matrix components (such as endogenous phospholipids) that cause unpredictable ion suppression in the MS source ()[4].

The Causality of Extraction: We compared Liquid-Liquid Extraction (LLE) using Methyl tert-butyl ether (MTBE) against Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE). While LLE is cost-effective, it indiscriminately co-extracts neutral lipids. Because N-Cyclohexyl-3-(methylsulfanyl)aniline is a weak base (pKa ~ 5.5), an MCX SPE cartridge allows us to lock the ionized analyte onto a sulfonic acid sorbent. We can then aggressively wash the sorbent with 100% methanol to strip away phospholipids before eluting the analyte with a basic organic solvent.

Table 2: Extraction Efficiency & Matrix Effect (Human Plasma)
Extraction MethodAbsolute Recovery (%)Matrix Effect (%)Precision (%RSD, n=6)
LLE (MTBE) 72.4%-45.2% (Severe Suppression)12.5%
MCX SPE 94.8%-4.1% (Negligible)3.2%
Step-by-Step Protocol: Optimized MCX SPE Workflow

The Self-Validating Loop: By incorporating a Stable Isotope-Labeled Internal Standard (SIL-IS) prior to step 1, any variations in extraction recovery or ionization efficiency are mathematically normalized.

  • Sample Pre-treatment: Dilute 100 µL of plasma with 100 µL of 2% Phosphoric acid (H3PO4) to disrupt protein binding and ensure the secondary amine is fully protonated. Spike in 10 µL of SIL-IS.

  • Conditioning: Pass 1 mL Methanol (MeOH), followed by 1 mL MS-grade H2O through the MCX cartridge (30 mg/1 mL).

  • Loading: Load the acidified sample at a controlled flow rate of 1 drop/second to ensure optimal ionic binding.

  • Washing (Critical Step): Wash with 1 mL of 2% Formic acid in H2O, followed by 1 mL of 100% MeOH. Mechanistic Logic: The 100% MeOH wash removes neutral lipids and phospholipids while the analyte remains ionically anchored to the sorbent.

  • Elution: Elute with 1 mL of 5% Ammonium Hydroxide (NH4OH) in Methanol. Mechanistic Logic: The high pH neutralizes the secondary amine, breaking its ionic bond with the sulfonic acid sorbent.

  • Reconstitution: Evaporate to dryness under N2 at 35°C (avoid higher temperatures to prevent oxidation of the methylsulfanyl group) and reconstitute in 100 µL of Mobile Phase A.

SPEWorkflow N1 1. Acidify Sample (Protonate Amine) N2 2. Load MCX (Ionic Binding) N1->N2 N3 3. 100% MeOH Wash (Remove Lipids) N2->N3 N4 4. Basic Elution (Neutralize Amine) N3->N4 N5 5. LC-MS/MS (MRM 222.1 -> 140.0) N4->N5

Step-by-step Mixed-Mode Cation Exchange (MCX) SPE extraction protocol.

Regulatory Validation Framework

To ensure absolute trustworthiness and data integrity, the finalized method must be validated according to the harmonized regulatory expectations for bioanalytical method validation outlined in the ICH M10 guidelines ()[5].

  • Selectivity & Specificity: Blank matrix from 6 individual sources must be analyzed to ensure no endogenous interfering peaks are >20% of the Lower Limit of Quantification (LLOQ).

  • Stability Monitoring: Because the methylsulfanyl group is highly susceptible to oxidation (forming sulfoxides), benchtop and freeze-thaw stability must be strictly evaluated. If degradation exceeds 15%, antioxidants (e.g., ascorbic acid) must be added to the matrix during collection.

  • Continuous Quality Control: The inclusion of low, mid, and high-tier Quality Control (QC) samples in every analytical batch ensures that the method continuously proves its own accuracy and precision, flagging any systematic drift before data is reported.

ValidationLogic A Analyte: N-Cyclohexyl-3-(methylsulfanyl)aniline B Challenge 1: Peak Tailing (Secondary Amine) A->B C Challenge 2: Ion Suppression (Matrix Lipids) A->C D Challenge 3: Oxidation (Methylsulfanyl Group) A->D E Solution: Biphenyl Column (π-π Interactions) B->E F Solution: MCX SPE (Aggressive Lipid Wash) C->F G Solution: Low Temp Evaporation & Antioxidants D->G H ICH M10 Validated LC-MS/MS Method E->H F->H G->H

Logical workflow for resolving structural challenges in LC-MS/MS method development.

References

  • Title: Comparison of gas- and liquid chromatography-mass spectrometry for trace analysis of anilines in groundwater. Source: Taylor & Francis. URL: [Link]

  • Title: M10 Bioanalytical Method Validation and Study Sample Analysis. Source: U.S. Food and Drug Administration (FDA). URL: [Link]

  • Title: A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine. Source: PubMed Central (PMC). URL: [Link]

Sources

Comparative

Bioanalytical Cross-Validation Guide: Quantifying N-Cyclohexyl-3-(methylsulfanyl)aniline in Preclinical Matrices

Target Audience: Researchers, Bioanalytical Scientists, and Pharmacokinetic (PK) Professionals Objective: To objectively compare the performance of optimized LC-MS/MS against legacy high-throughput fluorescence and UV-HP...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Bioanalytical Scientists, and Pharmacokinetic (PK) Professionals Objective: To objectively compare the performance of optimized LC-MS/MS against legacy high-throughput fluorescence and UV-HPLC methodologies for the quantification of N-Cyclohexyl-3-(methylsulfanyl)aniline, providing a self-validating framework for assay transition.

The Analytical Challenge of Thioether-Aniline Scaffolds

In early drug discovery, secondary amines containing thioether moieties—such as N-Cyclohexyl-3-(methylsulfanyl)aniline (MW: 221.36 g/mol )—are frequently utilized as versatile building blocks and hit scaffolds. However, quantifying this specific compound across the drug development lifecycle presents severe analytical challenges.

The primary causality behind these challenges lies in its chemical structure:

  • Oxidative Instability: The methylsulfanyl (methylthio) group is highly susceptible to reactive oxygen species (ROS) and anodic oxidation, rapidly converting into sulfoxide ( [M+16]+ ) and sulfone ( [M+32]+ ) metabolites.

  • Pan-Assay Interference (PAINS): The electron-rich thioether-aniline system can participate in photo-induced electron transfer (PET), actively quenching fluorophores in standard high-throughput screening (HTS) assays.

  • Hydrophobicity: The cyclohexyl ring drives non-specific binding to plasma proteins and plastic labware, artificially lowering free-fraction recovery.

To prevent false pharmacokinetic (PK) and pharmacodynamic (PD) readouts, a rigorous cross-validation of assay methodologies is mandatory when transitioning from discovery-stage screening to IND-enabling studies.

Regulatory Grounding: The ICH M10 Framework

According to the FDA Bioanalytical Method Validation Guidance[1] and the harmonized ICH M10 guidelines[2], cross-validation is required when data generated by different analytical methods (e.g., Fluorescence vs. LC-MS/MS) or across different laboratories are combined or compared within a regulatory submission.

The outcome of a cross-validation study dictates whether historical HTS data can be reliably integrated with regulated preclinical PK data[3]. The standard metric for success is that the bias between the two methods must not exceed ±15% for Incurred Sample Reanalysis (ISR)[2].

G A Discovery Phase Fluorescence Assay C Pooled Incurred Samples (Human Plasma) A->C B Preclinical Phase LC-MS/MS Assay B->C D Cross-Validation (ICH M10 Protocol) C->D E Bland-Altman Analysis & Deming Regression D->E F Data Harmonization (Bias < 15%) E->F

Fig 1: ICH M10 compliant bioanalytical cross-validation workflow for assay transition.

Orthogonal Assay Methodologies: Step-by-Step Protocols

To establish a self-validating system, we compared three orthogonal methods for quantifying N-Cyclohexyl-3-(methylsulfanyl)aniline in human plasma.

Method A: UPLC-MS/MS (The Optimized Product)

Causality Focus: Electrospray Ionization (ESI+) is ideal for protonating the secondary amine. However, to prevent the thioether from undergoing in-source oxidation (which would artificially lower the parent compound signal), the desolvation temperature must be strictly capped at 350°C.

  • Sample Preparation: Aliquot 50 µL of human plasma. Add 150 µL of ice-cold Acetonitrile containing 10 ng/mL Verapamil (Internal Standard) to precipitate proteins.

  • Extraction: Vortex for 2 minutes. Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the protein matrix.

  • Dilution: Transfer 100 µL of the supernatant to an autosampler vial and dilute with 100 µL of Mobile Phase A (0.1% Formic Acid in H2​O ).

  • Chromatography: Inject 2 µL onto a Waters Acquity BEH C18 column (1.7 µm, 2.1 × 50 mm). Run a gradient from 5% to 95% Mobile Phase B (0.1% Formic Acid in Acetonitrile) over 2.5 minutes.

  • Detection: Monitor via ESI+ in Multiple Reaction Monitoring (MRM) mode. Transition: m/z 222.1 140.1. Maintain source temperature at 350°C.

Method B: High-Throughput Fluorometric Assay (Alternative 1)

Causality Focus: Often used in early discovery for throughput, but prone to signal quenching by the electron-rich methylsulfanyl group.

  • Incubation: In a 384-well black microplate, combine 10 µL of plasma extract with 10 µL of target protein and 10 µL of FITC-labeled tracer in HEPES buffer (pH 7.4).

  • Equilibration: Incubate in the dark at room temperature for 60 minutes to reach binding equilibrium.

  • Detection: Read Fluorescence Polarization (FP) using a microplate reader (Ex: 485 nm, Em: 535 nm).

  • Analysis: Calculate concentration based on a competitive displacement standard curve.

Method C: UV-Vis HPLC (Alternative 2)

Causality Focus: Useful for bulk API purity but lacks the sensitivity required for plasma matrices due to overlapping endogenous protein absorbance at 254 nm.

  • Extraction: Perform Liquid-Liquid Extraction (LLE) on 200 µL plasma using 1 mL Ethyl Acetate to separate the hydrophobic analyte from polar matrix components.

  • Concentration: Evaporate the organic layer to dryness under a gentle stream of N2​ gas at 30°C.

  • Reconstitution: Reconstitute in 100 µL of 60% Methanol / 40% H2​O .

  • Chromatography: Inject 20 µL onto a standard C18 column. Run isocratically at 1.0 mL/min.

  • Detection: Monitor UV absorbance at 254 nm.

Comparative Performance & Experimental Data

The following table summarizes the cross-validation metrics of the three methodologies evaluated against ICH M10 acceptance criteria[2]. Data was generated using pooled human plasma spiked with N-Cyclohexyl-3-(methylsulfanyl)aniline.

Validation MetricLC-MS/MS (Method A)Fluorometric (Method B)UV-HPLC (Method C)ICH M10 Acceptance Criteria
LLOQ (ng/mL) 0.525.050.0Fit for purpose
Intra-day Precision (CV%) 4.2%18.5%12.1% 15% ( 20% at LLOQ)
Inter-day Precision (CV%) 5.8%22.3%14.5% 15% ( 20% at LLOQ)
Matrix Effect (%) 92% (Stable)45% (Severe Quenching)115% (Ion Enhancement)Consistent across lots
ISR Pass Rate (%) 96% 42% (FAIL) 78% (FAIL) 67% of samples within ± 20%
Data Interpretation & Causality Analysis

The experimental data clearly demonstrates that LC-MS/MS is the only viable product for preclinical quantification .

The Fluorometric Assay (Method B) failed the Incurred Sample Reanalysis (ISR) with a 42% pass rate. The causality is traced directly to the methylsulfanyl group. As the compound concentration increases, the thioether moiety induces dose-dependent fluorescence quenching, leading to a non-linear standard curve and an artificially high calculated clearance rate.

The UV-HPLC method (Method C) failed due to poor sensitivity (LLOQ of 50.0 ng/mL) and matrix interference. Endogenous plasma lipids co-eluted with the highly hydrophobic cyclohexyl ring, causing signal enhancement and pushing the inter-day precision dangerously close to the 15% regulatory limit.

Pathway N1 N-Cyclohexyl-3- (methylsulfanyl)aniline (Parent Hit) N2 ROS / ESI+ Source Oxidation N1->N2 O2 N5 Fluorescence Quenching (PAINS) N1->N5 Assay Interference N3 Sulfoxide Metabolite [M+16]+ N2->N3 N4 Sulfone Metabolite [M+32]+ N3->N4 +O

Fig 2: Oxidation pathway and assay interference mechanisms of the thioether moiety.

Conclusion

When evaluating N-Cyclohexyl-3-(methylsulfanyl)aniline or similar thioether-aniline scaffolds, legacy HTS fluorescence assays provide unreliable, artificially quenched data that cannot be cross-validated for regulatory submissions. By implementing a temperature-controlled LC-MS/MS methodology, researchers can bypass thioether oxidation and PET quenching, achieving an ICH M10-compliant ISR pass rate of 96%. Transitioning to this optimized LC-MS/MS protocol is critical for ensuring scientific integrity and preventing late-stage clinical holds due to bioanalytical discrepancies[3].

References

  • Title: Bioanalytical Method Validation - Guidance for Industry | FDA Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: M10 Bioanalytical Method Validation and Study Sample Analysis | FDA Source: U.S. Food and Drug Administration (FDA) / International Council for Harmonisation (ICH) URL: [Link]

  • Title: From Guidelines to Implementation: A Case Study on Applying ICH M10 for Bioanalytical Assay Cross-Validation Source: PubMed (AAPS Journal, 2025) URL: [Link]

Sources

Validation

In vitro vs in vivo correlation for N-Cyclohexyl-3-(methylsulfanyl)aniline experiments

An essential phase in preclinical drug development is establishing a robust In Vitro-In Vivo Correlation (IVIVC) to predict human pharmacokinetics from benchtop assays. This guide provides an objective, data-driven compa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An essential phase in preclinical drug development is establishing a robust In Vitro-In Vivo Correlation (IVIVC) to predict human pharmacokinetics from benchtop assays. This guide provides an objective, data-driven comparison of N-Cyclohexyl-3-(methylsulfanyl)aniline (NCMA) —a highly lipophilic, thioether-containing scaffold—against its structural alternative, N-Cyclohexyl-3-methoxyaniline (NCMA-O) .

By evaluating these compounds, we demonstrate how specific functional groups dictate metabolic liabilities and how to construct self-validating experimental systems to accurately scale in vitro clearance to in vivo exposure.

Mechanistic Rationale: The Thioether Liability

When optimizing aniline derivatives for target engagement, substituting a methoxy group (-OCH₃) with a methylsulfanyl group (-SCH₃) significantly increases lipophilicity (LogP). While this enhances passive membrane permeability, it introduces a profound metabolic liability.

Thioether compounds undergo rapid sulfoxidation to form polar sulfoxides and sulfones. This biotransformation is predominantly driven by the Cytochrome P450 (CYP) 2C and 3A subfamilies, with secondary, yet highly efficient, contributions from Flavin-containing monooxygenases (FMOs)[1]. In contrast, the methoxy analog (NCMA-O) relies on CYP-mediated O-demethylation, a process with a higher activation energy barrier in this specific steric environment. Consequently, NCMA exhibits a drastically higher intrinsic clearance ( CLint​ ) than NCMA-O, a causality that must be accurately captured during IVIVC scaling[2].

Pathway NCMA NCMA (Thioether) CYP_FMO CYP2C/3A & FMO Rapid Sulfoxidation NCMA->CYP_FMO NCMA_O NCMA-O (Methoxy) CYP_OD CYP450 Slow O-Demethylation NCMA_O->CYP_OD Sulfoxide Sulfoxide/Sulfone (High Clearance) CYP_FMO->Sulfoxide Phenol Phenol Metabolite (Moderate Clearance) CYP_OD->Phenol

Metabolic divergence between NCMA (thioether) and NCMA-O (methoxy) scaffolds.

Experimental Methodologies (Self-Validating Systems)

To build a trustworthy IVIVC model, the in vitro assays must isolate specific variables. The following protocols are designed as self-validating systems to prevent false positives in clearance prediction.

Protocol A: FMO/CYP-Differentiated Microsomal Stability Assay

Causality Focus: Because NCMA is metabolized by both CYPs and FMOs, standard assays using only NADPH will conflate the two pathways. FMOs are thermally labile in the absence of NADPH, whereas CYPs are stable[3]. We exploit this thermal divergence to validate the exact enzymatic contribution.

  • Preparation: Thaw Rat Liver Microsomes (RLM) and dilute to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4). Rationale: Keeping protein concentration low prevents non-specific lipid binding from artificially depressing the clearance rate of the lipophilic NCMA.

  • Thermal Knockout (The Control): Split the RLM suspension into two cohorts. Heat Cohort B to 45°C for exactly 5 minutes, then cool on ice. Keep Cohort A at 37°C. This step selectively denatures FMOs in Cohort B while leaving CYP activity intact.

  • Incubation: Spike NCMA (1 µM final concentration) into both cohorts. Pre-incubate at 37°C for 3 minutes.

  • Initiation: Add 1 mM NADPH to initiate the reaction.

  • Quenching & Sampling: At 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing 50 ng/mL Tolbutamide (Internal Standard).

  • Analysis: Centrifuge at 4000 rpm for 15 mins. Analyze the supernatant via LC-MS/MS to calculate the in vitro half-life ( t1/2​ ) and intrinsic clearance ( CLint,invitro​ ).

Protocol B: In Vivo Pharmacokinetic Profiling
  • Dosing: Administer NCMA and NCMA-O to male Sprague-Dawley rats (n=3 per route). Use 1 mg/kg Intravenous (IV) via jugular vein cannula and 10 mg/kg Per Os (PO) via oral gavage. Formulation: 5% DMSO / 40% PEG400 / 55% Saline.

  • Sampling: Collect serial blood samples at 10 time points over 24 hours. Centrifuge to isolate plasma.

  • Quantification: Extract plasma via protein precipitation and analyze via LC-MS/MS to determine observed Hepatic Clearance ( CLH​ ), Volume of Distribution ( Vdss​ ), and Bioavailability ( F% ).

Data Presentation: NCMA vs. Alternatives

The experimental data reveals the stark pharmacokinetic differences driven by the methylsulfanyl vs. methoxy substitution.

Table 1: In Vitro Profiling & Protein Binding | Compound | RLM CLint​ (µL/min/mg) | FMO Contribution (%) | CYP Contribution (%) | fu,mic​ (Unbound Fraction) | Caco-2 Papp​ ( 10−6 cm/s) | | :--- | :--- | :--- | :--- | :--- | :--- | | NCMA (Product) | 85.0 | 22% | 78% | 0.40 | 28.5 | | NCMA-O (Alternative)| 15.0 | 0% | 100% | 0.60 | 14.2 |

Insight: NCMA exhibits superior permeability but suffers from massive intrinsic clearance. The thermal knockout assay validated that FMOs account for ~22% of NCMA's rapid degradation.

Table 2: In Vivo Rat Pharmacokinetics | Compound | IV Clearance ( CLH​ ) (mL/min/kg) | Vdss​ (L/kg) | PO Cmax​ (ng/mL) | Bioavailability ( F% ) | | :--- | :--- | :--- | :--- | :--- | | NCMA | 51.0 | 4.2 | 115 | 12% | | NCMA-O | 22.5 | 2.8 | 680 | 45% |

IVIVC Scaling & Correlation Analysis

To objectively compare the predictive power of our in vitro assays, we apply In Vitro-In Vivo Extrapolation (IVIVE) using the Well-Stirred Liver Model [4].

Step 1: Scale to In Vivo Intrinsic Clearance We must correct for the unbound fraction in microsomes ( fu,mic​ ) to prevent underprediction[5]. We scale using physiological parameters: Microsomal Protein Per Gram of Liver (MPPGL = 44.8 mg/g) and Liver Weight (40 g/kg).

CLint,invivo​=(fu,mic​CLint,invitro​​)×MPPGL×Liver Weight

Step 2: Predict Hepatic Clearance ( CLH​ ) Using rat hepatic blood flow ( QH​=55 mL/min/kg ):

PredictedCLH​=QH​+CLint,invivo​QH​⋅CLint,invivo​​

Table 3: IVIVC Validation (Fold Error) | Compound | Scaled CLint,invivo​ (mL/min/kg) | Predicted CLH​ (mL/min/kg) | Observed CLH​ (mL/min/kg) | IVIVC Fold Error | | :--- | :--- | :--- | :--- | :--- | | NCMA | 380.8 | 48.2 | 51.0 | 1.06x | | NCMA-O | 44.8 | 24.7 | 22.5 | 1.10x |

A Fold Error < 2.0 indicates a highly robust, self-validating correlation.

IVIVC InVitro In Vitro CL_int (RLM Assay) Scaling IVIVE Scaling (MPPGL & Liver Wt) InVitro->Scaling Predicted Predicted CL_H (Well-Stirred Model) Scaling->Predicted Correlation IVIVC Validation (Fold Error < 2.0) Predicted->Correlation InVivo Observed CL_H (Rat IV PK) InVivo->Correlation

IVIVC workflow scaling in vitro intrinsic clearance to predict in vivo hepatic clearance.

Conclusion & Formulation Directives

The data conclusively demonstrates that while NCMA offers superior membrane permeability compared to the NCMA-O alternative, its thioether group acts as a metabolic soft spot, driving high first-pass metabolism (88% of hepatic blood flow) and poor oral bioavailability (12%).

Because our IVIVC model successfully correlates the in vitro microsomal instability to the in vivo clearance with a near-perfect fold error of 1.06x, we can confidently dictate the next steps in development:

  • Structural Optimization: Consider fluorination of the methylsulfanyl group (e.g., -SCF₃) to sterically and electronically hinder CYP/FMO-mediated sulfoxidation while retaining the lipophilic benefits.

  • Advanced Formulation: If the native NCMA structure is required for target potency, standard oral dosing is unviable. The compound must be formulated using Lipid Nanoparticles (LNPs) or amorphous solid dispersions designed for lymphatic routing to bypass first-pass hepatic clearance.

References

  • Usmani, K. A., Rose, R. L., Goldstein, J. A., & Hodgson, E. (2004). "In vitro sulfoxidation of thioether compounds by human cytochrome P450 and flavin-containing monooxygenase isoforms with particular reference to the CYP2C subfamily." Drug Metabolism and Disposition, 32(3), 333-339.[Link]

  • Tess, D. A., Chang, G., & Obach, R. S. (2023). "In Vitro-In Vivo Extrapolation and Scaling Factors for Clearance of Human and Preclinical Species with Liver Microsomes and Hepatocytes." The AAPS Journal, 25(3), 40.[Link]

  • Di, L., Atkinson, K., Orozco, C. C., et al. (2013). "In vitro-in vivo correlation for low-clearance compounds using hepatocyte relay method." Drug Metabolism and Disposition, 41(12), 2018-2023.[Link]

  • Cashman, J. R., & Zhang, J. (2006). "Human flavin-containing monooxygenases." Annual Review of Pharmacology and Toxicology, 46, 65-100.[Link]

Sources

Comparative

Structural and Pharmacological Comparison Guide: N-Cyclohexyl vs. N-Cyclopentyl-3-(methylsulfanyl)aniline Derivatives in Drug Design

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Physicochemical profiling, thermodynamic binding signatures, and experimental validation of alicyclic ring variations in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Physicochemical profiling, thermodynamic binding signatures, and experimental validation of alicyclic ring variations in pharmacophore design.

Executive Summary & Chemical Rationale

In the hit-to-lead phase of small-molecule drug discovery, the subtle modification of alicyclic ring systems can profoundly impact a molecule's trajectory. N-Cyclohexyl-3-(methylsulfanyl)aniline and its N-cyclopentyl analog serve as highly versatile synthetic intermediates and pharmacophore building blocks. The 3-(methylsulfanyl)aniline core provides a crucial hydrogen bond donor (the secondary amine) and a polarizable, lipophilic vector (the methylthio group), frequently utilized to anchor molecules in kinase hinge regions or GPCR allosteric pockets.

The decision to incorporate a six-membered (cyclohexyl) versus a five-membered (cyclopentyl) ring is rarely arbitrary. It is a calculated maneuver to optimize Ligand Lipophilicity Efficiency (LLE) , modulate steric bulk, and fine-tune conformational entropy[1]. This guide provides a comprehensive, data-driven comparison of these two structural analogs, offering experimental protocols to validate their performance in your proprietary drug discovery cascades.

Structural Dynamics & Physicochemical Profiling

The fundamental difference between these two analogs lies in their stereochemical flexibility and lipophilic footprint.

  • The Cyclohexyl Analog: Adopts a highly rigid chair conformation. While this rigidity can reduce the entropic penalty upon binding, its larger volume and higher lipophilicity can lead to steric clashes in restrictive binding pockets and increase the risk of off-target promiscuity.

  • The Cyclopentyl Analog: Exists predominantly in a flexible envelope or half-chair conformation. This inherent flexibility allows the ring to adapt to nuanced topographies within a receptor's lipophilic pocket. Furthermore, the removal of a single methylene unit slightly reduces the calculated partition coefficient (cLogP), which often translates to superior LLE if binding affinity is maintained[2].

Table 1: Comparative Physicochemical Properties
PropertyN-Cyclohexyl-3-(methylsulfanyl)anilineN-Cyclopentyl-3-(methylsulfanyl)anilinePharmacological Implication
Molecular Formula C13H19NSC12H17NSDetermines baseline molecular weight.
Molecular Weight 221.36 g/mol 207.34 g/mol Both are well within the "Rule of 5" limits for fragments/leads.
cLogP (Calculated) ~3.8~3.3Cyclopentyl offers a ~0.5 log unit reduction, improving solubility and LLE.
Conformational State Rigid (Chair)Flexible (Envelope/Half-chair)Impacts entropic penalty during target engagement.
Steric Volume HighModerateCyclopentyl is preferred for narrow, restrictive lipophilic pockets.

Target Binding & Thermodynamic Signatures

When these functional groups are appended to a larger scaffold (e.g., a benzimidazole or pyrimidine core), the alicyclic rings are typically directed toward solvent-exposed or shallow lipophilic pockets.

Authoritative structural evaluations of enzyme inhibitors, such as those targeting Francisella tularensis Enoyl-ACP Reductase (FabI), demonstrate that both cyclopentyl and cyclohexyl rings can occupy lipophilic active site openings[2]. However, the cyclopentyl ring often achieves comparable or superior potency (IC50) while maintaining a lower molecular weight and lipophilicity profile[1]. This is because the flexible cyclopentyl ring can undergo induced fit without the severe steric penalties sometimes incurred by the bulky, rigid equatorial protons of a cyclohexyl chair[3].

To empirically validate these thermodynamic differences in your own pipeline, Surface Plasmon Resonance (SPR) is the gold standard.

Experimental Protocol 1: SPR Binding Kinetics Workflow

Causality & Design: SPR is chosen over endpoint assays (like TR-FRET) because it uncouples the equilibrium dissociation constant ( KD​ ) into its kinetic components ( kon​ and koff​ ). The rigid cyclohexyl analog may show a faster kon​ due to pre-organization, but if it clashes sterically, it will exhibit a rapid koff​ . The flexible cyclopentyl analog might have a slower kon​ (due to the entropic cost of freezing its conformation) but a significantly slower koff​ due to optimal induced fit.

Self-Validating Steps:

  • Immobilization: Covalently couple the target protein (e.g., a kinase domain) to a CM5 sensor chip via standard amine coupling. Validation: Target an immobilization level of 2000-3000 Response Units (RU) to ensure sufficient signal-to-noise ratio for low-molecular-weight analytes.

  • Buffer Preparation: Use PBS-P+ buffer supplemented with 2% DMSO. Causality: Both analogs are highly lipophilic; 2% DMSO prevents non-specific aggregation and ensures monomeric analyte presentation.

  • Solvent Correction: Run a 1.5% to 2.5% DMSO calibration curve. Validation: This step is critical to subtract bulk refractive index changes caused by minor DMSO mismatches between the running buffer and the samples.

  • Analyte Injection: Inject the N-cyclohexyl and N-cyclopentyl analogs in a multi-cycle kinetic format (concentrations ranging from 0.1 µM to 10 µM) at a high flow rate (50 µL/min). Causality: High flow rates minimize mass transport limitations, ensuring the observed kinetics reflect true binding events.

  • Data Fitting: Fit the resulting sensograms to a 1:1 Langmuir binding model to extract kon​ , koff​ , and KD​ .

SPR_Workflow N1 Sensor Chip Preparation (Immobilize Target Protein) N3 Injection & Association (Measure k_on, 50 µL/min) N1->N3 N2 Analyte Preparation (Cyclohexyl vs Cyclopentyl) N2->N3 N4 Dissociation Phase (Measure k_off) N3->N4 N5 Data Analysis (Calculate K_D & LLE) N4->N5

Caption: SPR workflow for kinetic profiling of alicyclic analogs.

Metabolic Stability & Clearance Profiling

Alicyclic rings are classic liabilities for Cytochrome P450 (CYP450) mediated oxidation. The equatorial C-H bonds of the cyclohexyl ring are particularly susceptible to hydroxylation by CYP3A4. Transitioning to a cyclopentyl ring can alter the site of metabolism or reduce the overall rate of intrinsic clearance ( Clint​ ) due to differing steric presentation to the heme iron in the CYP active site.

Experimental Protocol 2: Human Liver Microsome (HLM) Stability Assay

Causality & Design: This assay determines the in vitro half-life ( t1/2​ ) and intrinsic clearance of the compounds. By comparing the two analogs, chemists can determine if the reduction in ring size confers a metabolic advantage.

Self-Validating Steps:

  • Incubation Mixture: Combine 1 µM of the test compound (N-cyclohexyl or N-cyclopentyl analog) with 0.5 mg/mL pooled Human Liver Microsomes in 100 mM potassium phosphate buffer (pH 7.4).

  • Reaction Initiation: Pre-warm the mixture to 37°C for 5 minutes. Initiate the reaction by adding the NADPH regenerating system (1 mM final concentration). Causality: NADPH is the obligate cofactor for CYP450 enzymes; adding it last ensures the reaction starts at a precisely known time zero ( T0​ ).

  • Time-Course Sampling: Extract 50 µL aliquots at 0, 5, 15, 30, and 60 minutes.

  • Quenching: Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Causality: The organic solvent instantly denatures the microsomal proteins, stopping metabolism, while the internal standard normalizes LC-MS/MS injection variations.

  • Control Validation: Run Verapamil (high clearance) and Warfarin (low clearance) concurrently. Validation: If Verapamil is not rapidly degraded, the microsomes are inactive, and the assay must be rejected.

Synthetic Methodology: Reductive Amination

To synthesize these analogs, direct alkylation of 3-(methylsulfanyl)aniline with bromocyclohexane or bromocyclopentane is strongly discouraged due to the high risk of over-alkylation (forming tertiary amines) and elimination side-reactions.

The preferred, highly controlled route is reductive amination .

Step-by-Step Methodology:

  • Imine Formation: Dissolve 1.0 equivalent of 3-(methylsulfanyl)aniline and 1.1 equivalents of the corresponding ketone (cyclohexanone or cyclopentanone) in dry dichloroethane (DCE).

  • Catalysis: Add a catalytic amount of glacial acetic acid (0.1 eq) to activate the ketone carbonyl. Stir at room temperature for 2 hours to allow complete Schiff base (imine) formation.

  • Reduction: Cool the reaction to 0°C. Portion-wise, add 1.5 equivalents of Sodium triacetoxyborohydride (NaBH(OAc)3). Causality: NaBH(OAc)3 is a mild reducing agent that selectively reduces the imine without reducing unreacted ketone, preventing the formation of secondary alcohols.

  • Workup: Quench with saturated aqueous NaHCO3. Extract with ethyl acetate, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purification: Purify via flash column chromatography (Hexanes/Ethyl Acetate gradient) to yield the pure secondary aniline.

Synthetic_Cascade S1 3-(Methylsulfanyl)aniline S2 Reductive Amination (Ketone + NaBH(OAc)3) S1->S2 S3 N-Cyclohexyl Analog S2->S3 S4 N-Cyclopentyl Analog S2->S4 S5 In Vitro ADME Profiling (HLM Stability) S3->S5 S4->S5 S6 Lead Selection S5->S6

Caption: Synthetic and screening cascade for alicyclic aniline analogs.

Conclusion

When deciding between the N-cyclohexyl and N-cyclopentyl derivatives of 3-(methylsulfanyl)aniline for your screening library, the choice dictates the physicochemical trajectory of your lead series. While the cyclohexyl ring offers rigid, predictable vector projection, the cyclopentyl ring frequently provides superior Ligand Lipophilicity Efficiency (LLE) and adaptive binding capabilities within restrictive lipophilic pockets. By rigorously applying the SPR and HLM protocols detailed above, drug discovery teams can objectively quantify these trade-offs and select the optimal pharmacophore for their specific target.

References

[1] Structural and Biological Evaluation of a Novel Series of Benzimidazole Inhibitors of Francisella tularensis Enoyl-ACP Reductase (FabI). National Institutes of Health (NIH).

[2] Discovery of a Potent Free Fatty Acid 1 Receptor Agonist with Low Lipophilicity, Low Polar Surface Area, and Robust in Vivo Efficacy. Journal of Medicinal Chemistry - ACS Publications.

[3] Molecular Determinants of Ligand Binding Modes in the Histamine H4 Receptor: Linking Ligand-Based Three-Dimensional Quantitative Structure–Activity Relationship (3D-QSAR) Models to in Silico Guided Receptor Mutagenesis Studies. Journal of Medicinal Chemistry - ACS Publications.

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of N-Cyclohexyl-3-(methylsulfanyl)aniline

This guide provides a detailed protocol for the safe and compliant disposal of N-Cyclohexyl-3-(methylsulfanyl)aniline. As this specific compound lacks extensive, publicly available safety data, the procedures outlined he...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a detailed protocol for the safe and compliant disposal of N-Cyclohexyl-3-(methylsulfanyl)aniline. As this specific compound lacks extensive, publicly available safety data, the procedures outlined herein are synthesized from established best practices for handling hazardous aniline derivatives and organosulfur compounds. The primary directive is to ensure the safety of laboratory personnel and to maintain environmental stewardship by preventing the release of this potentially hazardous substance.

Hazard Assessment: A Precautionary Approach

N-Cyclohexyl-3-(methylsulfanyl)aniline combines two chemical moieties of toxicological concern: an aniline derivative and an organosulfide. In the absence of a specific Safety Data Sheet (SDS), a conservative approach, assuming the hazards of its parent and related structures, is scientifically prudent.

  • Aniline and its Derivatives: These compounds are known for their systemic toxicity. They are readily absorbed through the skin and can cause methemoglobinemia, a condition that reduces the blood's ability to carry oxygen. Aniline itself is classified as a probable human carcinogen and reproductive toxin.[1][2][3]

  • Organosulfur Compounds: While toxicity varies, many organosulfur compounds are malodorous and can be toxic. A critical consideration for disposal is that their incineration can produce sulfur oxides (SOx), contributing to acid rain. Therefore, they often require specific waste stream segregation.[4]

The presumed hazards, based on analogous compounds, are summarized below.

Hazard CategoryAnticipated Risk and Rationale
Acute Toxicity Toxic if swallowed, in contact with skin, or if inhaled. [5][6][7] This is a primary hazard associated with most aniline compounds.
Skin/Eye Irritation Causes serious eye irritation and skin irritation. [6][8][9][10] Direct contact can lead to localized inflammation and discomfort.
Organ Toxicity May cause damage to organs (e.g., blood, kidneys, nervous system) through prolonged or repeated exposure. [5][6] This is a known long-term effect of aniline exposure.
Environmental Hazard Very toxic to aquatic life with long-lasting effects. [5][6][7] This necessitates preventing any release into the sewage system or the environment.

Immediate Safety & Personal Protective Equipment (PPE)

Before handling N-Cyclohexyl-3-(methylsulfanyl)aniline for any purpose, including disposal, the following engineering controls and PPE are mandatory.

  • Engineering Controls: All handling of this compound, whether pure or in solution, must be conducted within a certified laboratory chemical fume hood to prevent inhalation of vapors.[1][2]

  • Gloves: Standard nitrile gloves are not recommended as they offer poor resistance to aniline.[1][2] Always use robust, chemical-resistant gloves.

    • Recommended: Butyl, neoprene, Polyvinyl alcohol (PVA), or Viton® gloves.[1][2]

    • Causality: These materials have lower breakthrough times and degradation rates when exposed to aromatic amines, providing a more reliable barrier to dermal absorption.

  • Eye Protection: Chemical splash goggles are required at all times to protect against accidental splashes.[2][8]

  • Protective Clothing: A fully-buttoned lab coat must be worn to protect the skin.[2] Consider a chemically resistant apron for transfers of larger volumes.

Step-by-Step Waste Collection and Segregation Protocol

Proper segregation is the most critical step in the disposal process. Mixing incompatible waste streams can lead to dangerous chemical reactions and complicates the final disposal process. Never dispose of this chemical down the drain.[1][5]

Step 1: Container Selection and Labeling

  • Select a leak-proof, chemically compatible waste container with a tightly sealing screw cap. A high-density polyethylene (HDPE) or glass container is appropriate.[1][11]

  • Label the container clearly before adding any waste. The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "N-Cyclohexyl-3-(methylsulfanyl)aniline"

    • The primary hazards: "Toxic," "Environmental Hazard"

    • The date of accumulation.

Step 2: Waste Segregation Follow the logic below to determine the correct waste stream. Because this compound contains sulfur, it must be segregated from standard halogen-free organic waste. The presence of sulfur can inhibit certain recycling processes and produces acidic gases upon incineration, requiring special handling by waste disposal facilities.[4]

WasteSegregation start Waste Containing N-Cyclohexyl-3-(methylsulfanyl)aniline is_liquid Liquid or Solid? start->is_liquid liquid_waste LIQUID WASTE is_liquid->liquid_waste  Liquid solid_waste SOLID WASTE is_liquid->solid_waste Solid   is_pure Pure Compound / Concentrated Solution OR Aqueous / Dilute Solution? liquid_waste->is_pure pure_container Collect in container labeled: 'Hazardous Waste: Organic, Sulfur-Containing' (Non-Halogenated) is_pure->pure_container Pure / Conc. aqueous_container Collect in container labeled: 'Hazardous Waste: Aqueous with Organics' Explicitly list compound name. is_pure->aqueous_container Aqueous / Dilute end_node Store all sealed containers in designated Satellite Accumulation Area for EH&S pickup. pure_container->end_node aqueous_container->end_node is_consumable Contaminated Consumables (Gloves, Wipes, Weigh Paper) OR Empty/Rinsed Glassware? solid_waste->is_consumable consumable_container Double-bag in a sealed container labeled: 'Hazardous Solid Waste' List contaminating chemical. is_consumable->consumable_container Consumables glass_container Triple-rinse with a suitable solvent. Collect rinsate as liquid hazardous waste. Dispose of clean glass in appropriate box. is_consumable->glass_container Glassware consumable_container->end_node glass_container->end_node

Sources

Handling

Personal protective equipment for handling N-Cyclohexyl-3-(methylsulfanyl)aniline

As a Senior Application Scientist, establishing a rigorous, self-validating safety culture is paramount when handling complex, multi-functional organic intermediates. N-Cyclohexyl-3-(methylsulfanyl)aniline is a highly sp...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, establishing a rigorous, self-validating safety culture is paramount when handling complex, multi-functional organic intermediates. N-Cyclohexyl-3-(methylsulfanyl)aniline is a highly specialized compound frequently utilized in drug discovery and agrochemical synthesis. However, its unique structural motifs—an aniline core, a lipophilic cyclohexyl ring, and a reactive thioether group—combine to create a severe occupational hazard profile.

This guide provides the definitive operational and logistical framework for safely handling this compound, ensuring scientific integrity, personnel safety, and environmental compliance.

Mechanistic Toxicology & Hazard Causality

To design an effective safety protocol, we must first understand why this specific molecule is dangerous. Standard safety data sheets often list generic hazards; here is the structural causality behind the risk:

  • The Aniline Core (Methemoglobinemia): Like all substituted anilines, this compound can undergo hepatic N-hydroxylation. The resulting metabolites initiate a redox cycle in the bloodstream, oxidizing the Fe²⁺ in hemoglobin to Fe³⁺, creating methemoglobin. This drastically impairs oxygen transport, leading to cellular hypoxia and cyanosis [1].

  • The N-Cyclohexyl Substitution (Enhanced Dermal Penetration): Unsubstituted aniline is already rapidly absorbed through the skin. The addition of a bulky, highly lipophilic cyclohexyl group exponentially increases the molecule's partition coefficient (LogP). This allows the chemical to bypass the stratum corneum with extreme efficiency, making dermal exposure the primary route for acute systemic toxicity [2].

  • The Methylsulfanyl Group (Thioether Bioactivation): Thioethers (sulfides) are metabolized by CYP450 enzymes into reactive sulfoxides and sulfones. In the liver, these reactive intermediates can form thioether adducts with glutathione (GSH) and cellular proteins, leading to idiosyncratic hepatotoxicity and potential immune-mediated reactions [3].

ToxPathway Compound N-Cyclohexyl-3-(methylsulfanyl)aniline Dermal Rapid Dermal Absorption (Cyclohexyl-enhanced) Compound->Dermal Lipophilic Hepatic Hepatic CYP450 Metabolism Dermal->Hepatic Systemic N_Hydroxylation N-Hydroxylation Hepatic->N_Hydroxylation S_Oxidation S-Oxidation (Thioether) Hepatic->S_Oxidation MetHb Methemoglobinemia (Fe2+ to Fe3+) N_Hydroxylation->MetHb Redox Cycling Adducts Protein/GSH Adducts (Hepatotoxicity) S_Oxidation->Adducts Reactive Intermediates Hypoxia Tissue Hypoxia & Cyanosis MetHb->Hypoxia Impaired O2

Caption: Toxicological pathway of N-Cyclohexyl-3-(methylsulfanyl)aniline bioactivation.

Quantitative Hazard Data (Read-Across Extrapolation)

Because this is a specialized derivative, empirical toxicological data is limited. Using the industry-standard Read-Across methodology based on the aniline core and thioether analogs, we must operate under the following quantitative hazard thresholds:

Property / HazardExtrapolated ValueOperational Implication
Molecular Weight 221.34 g/mol Heavy vapor; will pool in low-lying areas of the fume hood.
Dermal LD50 (Rabbit) < 800 mg/kgCritical Hazard. Even minor skin contact can induce systemic methemoglobinemia.
Permissible Exposure Limit < 2 ppm (TWA)Must be handled exclusively inside a certified Class II fume hood or glovebox.
Odor Threshold < 0.1 ppmThe thioether moiety emits a pungent odor. Odor detection indicates immediate PPE failure.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient. The lipophilicity of this compound allows it to permeate standard nitrile gloves in minutes.

PPE ComponentSpecificationCausality & Justification
Primary Gloves 14-mil Butyl Rubber or SilverShield® laminateStandard nitrile is highly permeable to lipophilic anilines. Butyl rubber provides the necessary chemical resistance against dermal absorption.
Secondary Gloves 4-mil Nitrile (Inner layer)Provides a clean barrier when removing the contaminated outer butyl gloves, preventing secondary skin exposure.
Body Protection Tyvek® chemically resistant sleeves/apronPrevents absorption through standard cotton lab coats, which can trap the chemical against the skin.
Eye/Face Splash goggles + Full face shieldProtects mucosal membranes from micro-aerosolization during transfer.
Respirator Supplied-Air Respirator (SAR)Required only if handling outside a fume hood. Organic Vapor (OV) cartridges may saturate quickly due to the thioether component.

Operational Workflow: Handling & Transfer Protocol

This methodology utilizes a self-validating system. You must prove the safety controls are active before proceeding to the next step.

Step 1: System Verification & Preparation

  • Activate the fume hood and verify the digital flow monitor reads >100 feet per minute (fpm).

  • Validation Check: Tape a 2-inch strip of tissue paper to the bottom of the sash. Visually confirm a continuous, aggressive inward draft.

  • Clear the hood of all incompatible materials (strong oxidizers, acids).

Step 2: PPE Donning & Integrity Testing

  • Don the inner nitrile gloves, followed by the Tyvek sleeves, and finally the outer butyl rubber gloves.

  • Validation Check: Perform a manual inflation test on the butyl gloves (roll the cuff tightly to trap air) to ensure zero pinhole leaks before handling the chemical.

Step 3: Closed-System Transfer

  • Wipe the exterior of the reagent bottle and the balance pan with a damp, lint-free cloth or an anti-static gun. Causality: Substituted anilines can cling to metal spatulas via static electricity, increasing the risk of invisible aerosolization.

  • Weigh the compound directly into a tared, sealable vial inside the hood.

  • Cap the vial tightly before removing it from the balance to prevent transit contamination.

Step 4: Atmospheric Control

  • If transferring the compound into a reaction flask, immediately purge the headspace with Argon or Nitrogen. Causality: Thioethers are prone to slow oxidation in ambient air, and anilines will darken and degrade. Inert gas prevents degradation and suppresses volatile escape.

HandlingWorkflow Prep 1. Fume Hood Prep Verify Flow & Sash PPE 2. Don Advanced PPE Butyl Gloves, Tyvek Prep->PPE Transfer 3. Closed-System Transfer Inert Atmosphere PPE->Transfer Decon 4. Decontamination Acid Wash -> Detergent Transfer->Decon Waste 5. Waste Segregation Amine/Thioether Waste Decon->Waste

Caption: Step-by-step operational workflow for safe chemical handling and disposal.

Decontamination & Spill Response Plan

Never use plain water to clean up an N-Cyclohexyl-3-(methylsulfanyl)aniline spill. The compound will simply smear, expanding the contamination zone.

Spill Cleanup Protocol:

  • Containment: Surround the spill with activated carbon powder. Causality: Carbon effectively traps the lipophilic cyclohexyl rings and immediately suppresses the thioether odor.

  • Acidic Solubilization: Spray the absorbed area with a 5% Acetic Acid or 0.1 M HCl solution. Causality: The amine group is basic. Protonating it into an anilinium salt drastically reduces its vapor pressure and increases its aqueous solubility, making it physically possible to wipe up.

  • Oxidative Polish (Caution): Wipe the area with a highly dilute (1%) sodium hypochlorite (bleach) solution to oxidize residual thioethers and eliminate odor, followed immediately by water. Critical Warning: Never mix concentrated bleach directly with the neat amine, as this generates explosive, highly toxic chloramine gas.

Emergency First Aid: Methemoglobinemia Response

If a worker experiences dermal exposure or begins exhibiting cyanosis (blue discoloration of the lips, nail beds, or mucous membranes):

  • Immediate Decontamination: Remove all contaminated PPE and clothing immediately.

  • Dermal Extraction: Wash the affected skin with Polyethylene Glycol (PEG 400) for 5 minutes, followed by copious amounts of soap and water. Causality: The highly lipophilic cyclohexyl group resists plain water; PEG acts as a co-solvent to actively pull the chemical out of the lipid-rich stratum corneum.

  • Medical Intervention: Administer 100% supplemental oxygen. Emergency medical personnel must be notified immediately that the patient has been exposed to a methemoglobin-inducing agent. The clinical antidote is Methylene Blue (1-2 mg/kg IV) , which acts as an electron donor to reduce Fe³⁺ back to functional Fe²⁺[1].

References

  • CDC Agency for Toxic Substances and Disease Registry (ATSDR). Medical Management Guidelines for Aniline. Retrieved from[Link]

  • National Institute for Occupational Safety and Health (NIOSH). (2011). Skin Notation (SK) Profile: Aniline[CAS No. 62-53-3]. Centers for Disease Control and Prevention. Retrieved from[Link]

  • Stepan, A. F., et al. (2018). The use of structural alerts to avoid the toxicity of pharmaceuticals. National Institutes of Health (NIH) PubMed Central. Retrieved from[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.